5-Methoxypyrazolo[1,5-a]pyridin-2-amine

Core Science & Biosynthesis

Technical Whitepaper: 5-Methoxypyrazolo[1,5-a]pyridin-2-amine

Unlocking the "Stealth" Scaffold for Next-Generation Kinase Inhibition

Executive Summary

In the high-stakes arena of medicinal chemistry, the pyrazolo[1,5-a]pyridine scaffold has emerged as a privileged bioisostere for the indole and purine rings found in ubiquitous kinase inhibitors. 5-Methoxypyrazolo[1,5-a]pyridin-2-amine (CAS 2443509-54-2) represents a highly specific, functionalized building block designed for the precise tuning of solubility, metabolic stability, and hydrophobic pocket occupancy.

This guide moves beyond basic catalog data to provide a rigorous technical analysis of this compound’s synthesis, reactivity, and application in lead optimization. It is designed for researchers requiring actionable protocols and mechanistic insight.

Chemical Profile & Structural Logic

The compound is defined by a fused 5,6-bicyclic system. The bridgehead nitrogen (N1) confers unique electronic properties, making the 3-position highly nucleophilic and the 2-amino group a versatile handle for amide coupling or urea formation.

Property	Data	Note
CAS Number	2443509-54-2	Specific entry for the 5-methoxy-2-amino variant.
Formula	C₈H₉N₃O
MW	163.18 g/mol	Fragment-like space; ideal for FBDD.
LogP (Calc)	~0.8 - 1.2	Highly favorable for CNS penetration and oral bioavailability.
H-Bond Donors	1 (NH₂)	Primary amine; critical for hinge binding in kinases.
H-Bond Acceptors	3 (N, O)	Pyridine N, Methoxy O, Pyrazole N.
pKa (Conj. Acid)	~3.5 - 4.0	The bridgehead nitrogen reduces the basicity of the pyridine ring.

Structural Causality

• 5-Methoxy Group: Positioned to interact with the solvent-exposed front or specific hydrophobic pockets (e.g., the gatekeeper region in certain kinases). It also blocks metabolic oxidation at the susceptible C5 position of the pyridine ring.

• 2-Amino Group: Acts as the primary vector for chain extension. In kinase inhibitors, this amine often forms the core of the "hinge binder" motif, accepting hydrogen bonds from the backbone carbonyls of residues like Val, Leu, or Met.

Synthetic Pathways: A Self-Validating Protocol

The synthesis of 2-amino-pyrazolo[1,5-a]pyridines is non-trivial due to the need for regiocontrol during the cyclization of the pyridine ring. The most robust, field-proven route involves the N-amination of 4-methoxypyridine followed by a [3+2] cycloaddition-rearrangement sequence .

Workflow Visualization

The following diagram outlines the critical path from commodity starting materials to the target scaffold.

Caption: Step-wise synthetic logic for accessing the 2-amino-5-methoxy core with high regiochemical fidelity.

Detailed Experimental Protocol

Step 1: Preparation of 1-Amino-4-methoxypyridinium Mesitylenesulfonate

• Rationale: Direct amination of electron-deficient pyridines is difficult. Using O-Mesitylenesulfonylhydroxylamine (MSH) provides a potent electrophilic nitrogen source.

• Procedure:

  • Dissolve 4-methoxypyridine (1.0 eq) in DCM at 0°C.

  • Add a freshly prepared solution of MSH (1.1 eq) dropwise over 30 minutes.

  • Critical Control Point: Maintain temperature <5°C to prevent decomposition of MSH.

  • Stir at RT for 2 hours. The salt typically precipitates.

  • Filter and wash with cold ether. Yield: Expect >85%.

Step 2: Cyclization to the Pyrazolo Core[1]

• Rationale: The N-aminopyridinium salt acts as a 1,3-dipole.[1] Reacting with ethyl propiolate in the presence of base (K₂CO₃) effects a [3+2] cycloaddition followed by aromatization.

• Procedure:

  • Suspend the salt from Step 1 in DMF.

  • Add K₂CO₃ (2.5 eq) and ethyl propiolate (1.2 eq).

  • Stir at RT for 12 hours. The color typically changes to dark orange/brown.

  • Workup: Dilute with water, extract with EtOAc. The product is the ethyl 5-methoxypyrazolo[1,5-a]pyridine-2-carboxylate .

  • Note: Direct formation of the amine is rare; the ester is the stable intermediate.

Step 3: Conversion to Amine (Curtius Rearrangement)

• Rationale: Converting the C2-ester to the C2-amine is best achieved via the acyl azide to avoid harsh hydrolysis conditions that might cleave the methoxy ether.

• Procedure:

  • Hydrolyze the ester (LiOH, THF/H₂O) to the carboxylic acid.

  • Treat the acid with Diphenylphosphoryl azide (DPPA) and Et₃N in tert-butanol at reflux.

  • This yields the Boc-protected amine .

  • Deprotect with TFA/DCM (1:1) to yield 5-methoxypyrazolo[1,5-a]pyridin-2-amine .

Medicinal Chemistry Applications

This scaffold is not merely a spacer; it is an active participant in ligand-protein binding.

Kinase Selectivity Logic

The pyrazolo[1,5-a]pyridine core mimics the ATP purine ring but lacks the N7 and N9 nitrogens, altering the hydrogen bond acceptor/donor profile.

• JAK Family Inhibition: The 2-amino group donates a proton to the hinge region (e.g., Glu residue), while the N1 accepts a proton from the backbone amide (e.g., Leu).

• PI3K Targeting: The 5-methoxy group projects into the affinity pocket, often improving selectivity against other lipid kinases.

SAR Visualization: The "Hinge Binder" Model

Caption: Pharmacophore mapping of the scaffold within a typical ATP-binding pocket.

Handling & Safety

• Stability: The 2-amino group is electron-rich, making the ring susceptible to oxidation over time. Store under inert atmosphere (Argon/Nitrogen) at -20°C.

• Reactivity: Avoid strong oxidizing agents. The C3 position is highly nucleophilic and will react rapidly with electrophiles (e.g., aldehydes, halogens) even without catalysis.

• Toxicity: As a potent bioactive scaffold, treat as a potential kinase inhibitor with unknown off-target effects. Use full PPE and handle in a fume hood.

References

• Synthesis of Pyrazolo[1,5-a]pyridines via [3+2] Cycloaddition

  • Title: Regioselective Synthesis of Pyrazolo[1,5-a]pyridine via TEMPO-Mediated [3 + 2] Annulation.[2][3]

  • Source: Organic Letters, 2022.[2]

  • URL:[Link][2]

• Medicinal Chemistry of the Scaffold

  • Title: Discovery of Pyrazolo[1,5-a]pyridine Derivatives as Potent and Selective PI3Kγ/δ Inhibitors.
  • Source: Journal of Medicinal Chemistry, 2024.

  • URL:[Link]

• General N-Amination Protocols (Tamura Reagent)

  • Title: Crystal structure of O-(mesitylsulfonyl)hydroxylamine (MSH).
  • Source: Journal of Chemical Crystallography.

  • URL:[Link]

• Review of Pyrazolo[1,5-a]pyrimidines (Analogous Chemistry)

  • Title: Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors.[4]

  • Source: RSC Advances, 2025.[4]

  • URL:[Link]

Sources

• 1. One-step synthesis of cyanated pyrazolo[1,5-a]pyridines utilizing N-aminopyridines as a 1,3-dipole and a nitrogen source - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - RSC Advances (RSC Publishing) [pubs.rsc.org]

Beyond the Indole: Navigating Novel Bicyclic Heteroaromatic Amines in Modern Medicinal Chemistry

The Strategic Imperative: Why Leave the Comfort Zone?

In the landscape of small molecule drug discovery, the indole and quinoline scaffolds have long been the "workhorses." However, the saturation of intellectual property (IP) space and the inherent physicochemical limitations of these lipophilic cores necessitate a shift. The strategic integration of novel bicyclic heteroaromatic amines —specifically those incorporating additional nitrogen atoms (azaindoles, imidazopyridazines, triazolopyridines)—offers a solution to three critical bottlenecks:

• Solubility & Permeability: Replacing a CH with an N atom (a "nitrogen scan") lowers LogP (lipophilicity) and increases aqueous solubility without necessitating polar appendages that might hinder permeability.

• Metabolic Stability: Strategic nitrogen placement can block metabolically labile sites (e.g., C-H oxidation prone positions) or modulate the electron density of the ring system to resist oxidative metabolism.

• Vectorial Defined Interactions: These scaffolds offer rigid, defined vectors for hydrogen bond acceptors (HBA) and donors (HBD) that are distinct from classical cores, enabling unique binding modes in kinase hinge regions or GPCR pockets.

The Logic of Scaffold Hopping

The transition from a standard indole to a novel bicyclic amine is not random; it is a calculated "scaffold hop" designed to retain binding affinity while improving drug-like properties (DMPK).

Figure 1.1: Logical flow of scaffold hopping from a lipophilic indole to polar, novel bicyclic heteroaromatics.

Rational Design: The "Nitrogen Scan" & Physicochemical Tuning

The introduction of nitrogen atoms into a bicyclic aromatic core profoundly alters the electronic landscape. This is not merely about solubility; it is about tuning the pKa of the system to modulate potency and selectivity.

Electronic Modulation and pKa

A critical design parameter is the basicity of the ring nitrogens. An electron-rich nitrogen (high pKa) can serve as a metabolic soft spot (N-oxidation) or a key binding element. Conversely, electron-deficient rings (e.g., adding fluorines or additional nitrogens) lower the pKa, potentially improving permeability by ensuring the molecule remains neutral at physiological pH.

Table 1: Physicochemical Impact of Nitrogen Insertion (Simulated Data for Comparison)

Scaffold Core	Structure Type	Approx. cLogP	pKa (Conj. Acid)	Key Liability
Indole	Monocyclic N	2.1	-2.4 (very weak base)	C3 Oxidation, CYP Inhibition
7-Azaindole	Pyridine-fused	1.4	4.6 (Pyridine N)	N7-Oxidation (minor)
Imidazo[1,2-a]pyridine	Bridgehead N	1.2	6.8 (N1)	Acid instability, HERG binding
[1,2,4]Triazolo[1,5-a]pyridine	Bridgehead N+	0.6	2.3 (Weak base)	Synthetic access

Expert Insight: When targeting kinases, the 7-azaindole is often a superior bioisostere to the indole because the N7 nitrogen can form a critical hydrogen bond with the hinge region residues (e.g., threonine or methionine), mimicking the adenine of ATP more effectively than the C7-H of an indole [1].

Synthetic Methodologies: Accessing the "Novel"

The primary barrier to adopting these scaffolds has historically been synthetic accessibility. Classical condensation reactions (e.g., Fischer indole synthesis) often fail with electron-deficient heterocycles.[1] Modern medicinal chemistry relies on Transition-Metal Catalyzed C-H Activation to construct these cores efficiently.

Protocol: Rh(III)-Catalyzed C-H Activation for 7-Azaindole Synthesis

This protocol utilizes the inherent reactivity of aminopyridines to couple with internal alkynes, forming the azaindole core in a single step. This is superior to classical methods due to its high regioselectivity and tolerance of functional groups.

Objective: Synthesis of 2,3-substituted-7-azaindole from 2-aminopyridine.

Reagents & Equipment:

• Catalyst: [Cp*RhCl2]2 (Pentamethylcyclopentadienyl rhodium(III) chloride dimer)

• Oxidant: Cu(OAc)2 (Copper(II) acetate) - Regenerates the Rh(III) species.

• Substrates: 2-Aminopyridine derivative (1.0 equiv), Internal Alkyne (1.2 equiv).

• Solvent: MeOH or t-Amyl alcohol (polar protic solvents stabilize the transition state).

• Atmosphere: Air or O2 balloon (if using catalytic Cu).

Step-by-Step Workflow:

• Preparation (Glovebox/Schlenk): In a dry screw-cap pressure tube, charge [Cp*RhCl2]2 (2.5 mol%) and Cu(OAc)2 (20 mol%). Note: Using catalytic Cu requires an O2 atmosphere to re-oxidize Cu(I) to Cu(II).

• Substrate Addition: Add the 2-aminopyridine (1.0 mmol) and the alkyne (1.2 mmol).

• Solvation: Add MeOH (3.0 mL). The concentration should be high (~0.3 M) to promote intermolecular coupling over decomposition.

• Reaction: Seal the tube and heat to 80–100 °C for 12 hours.

  • Mechanism Check: The pyridine nitrogen directs the Rh(III) to activate the C3-H bond, forming a rhodacycle. Alkyne insertion follows, then reductive elimination yields the product.

• Workup: Cool to room temperature. Dilute with EtOAc and filter through a pad of Celite to remove metal salts.

• Purification: Concentrate in vacuo. Purify via flash column chromatography (typically Hexanes/EtOAc or DCM/MeOH).

Validation: Successful reaction is indicated by the disappearance of the alkyne peak in LC-MS and the appearance of the fluorescent azaindole product.

Metabolic Liabilities & Mitigation[2]

A major risk with electron-rich bicyclic amines (like imidazopyridines) is N-oxidation by FMOs (Flavin-containing Monooxygenases) or CYPs, or Aldehyde Oxidase (AO) mediated oxidation at the carbon alpha to the nitrogen.[2]

The Aldehyde Oxidase (AO) Trap

AO attacks electron-deficient heterocycles at the most electropositive carbon. For example, in a quinoline, the C2 position is vulnerable. In triazolopyridines, the core is generally more stable, but substituents must be monitored.

Mitigation Strategy:

• Block the Site: Place a methyl or cyclopropyl group at the alpha-carbon (e.g., C2 of quinoline).

• Electronic Deactivation: Introduce an amino group or an ether nearby to increase electron density at the vulnerable carbon, making it less attractive to the nucleophilic attack of the AO enzyme mechanism.

Figure 4.1: Metabolic pathways (N-oxidation vs. AO oxidation) and the rational design loop to mitigate them.

Biological Validation Protocol

Once synthesized, the novel core must be validated for target engagement and selectivity. For kinase inhibitors utilizing these scaffolds, a Residence Time assay is often more predictive of in vivo efficacy than simple IC50.

Protocol: Kinase Selectivity & Residence Time (Jump Dilution Method)

Bicyclic amines often function as ATP-competitive inhibitors. However, "novel" cores often induce conformational changes leading to slow dissociation rates (long residence time).

• Incubation: Incubate the kinase (e.g., 5 nM) with the inhibitor at a concentration 10x above its IC50 for 1 hour to reach equilibrium.

• Jump Dilution: Rapidly dilute the mixture 100-fold into a buffer containing saturating ATP and the substrate peptide. This prevents re-binding of the inhibitor.

• Measurement: Continuously monitor kinase activity (phosphorylation of substrate) using a real-time fluorescence assay (e.g., Caliper/LabChip or TR-FRET).

• Analysis:

  • Plot product formation vs. time.

  • A linear slope indicates rapid dissociation (classical ATP competitor).

  • A curvature (exponential approach to steady state) indicates slow dissociation.

  • Calculate

    and Residence Time ( ).

Self-Validating Check (Z' Factor): Ensure the assay Z' factor is > 0.5.

Where is standard deviation and is the mean signal of positive (p) and negative (n) controls.

References

• Scaffold Hopping & Bioisosteres: Kumaresan, S., et al. "Scaffold Hopping in Drug Discovery: Innovation in Pharma Industries." NIPER Current Research, 2022. Link

• C-H Activation: Song, G., Wang, F., & Li, X. "C-H Activation/Annulation of Aminopyridines with Alkynes." Chem. Soc. Rev., 2015.

• Physicochemical Properties: Liashuk, O.S., et al. "Physicochemical Properties of gem-Difluorinated Saturated Bicyclic Amines."[3] ChemRxiv, 2025. Link

• Metabolic Stability: Chupakhin, O.N., et al. "Nucleophilic substitution of hydrogen in azines." Academic Press, 2024.
• Kinase Assays: Copeland, R.A. "Evaluation of Enzyme Inhibitors in Drug Discovery." Wiley-Interscience, 2005.

Sources

• 1. Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Selective Heteroaryl N-Oxidation of Amine-Containing Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]

An In-Depth Technical Guide to 5-Methoxypyrazolo[1,5-a]pyridin-2-amine: Synthesis, Characterization, and Therapeutic Potential

Disclaimer: As of the latest database search, a specific PubChem Compound Identification (CID) for 5-Methoxypyrazolo[1,5-a]pyridin-2-amine has not been found. This guide has been constructed by synthesizing established scientific literature on the pyrazolo[1,5-a]pyridine scaffold and its derivatives. The protocols, data, and discussions herein are predictive and based on established principles of organic synthesis, analytical chemistry, and medicinal chemistry.

Introduction: The Prominence of the Pyrazolo[1,5-a]pyridine Scaffold

The pyrazolo[1,5-a]pyridine motif is a fused heterocyclic system of significant interest in medicinal chemistry and drug discovery.[1] This scaffold is considered a "privileged structure" due to its ability to interact with a wide range of biological targets, leading to diverse pharmacological activities.[2] Derivatives of this core have shown promise as kinase inhibitors for cancer therapy, antituberculosis agents, and modulators of various cellular signaling pathways.[3][4] The rigid, planar structure of the pyrazolo[1,5-a]pyridine core provides a robust framework for the strategic placement of functional groups to optimize target binding and pharmacokinetic properties. This guide focuses on a specific, potentially novel derivative, 5-Methoxypyrazolo[1,5-a]pyridin-2-amine, providing a comprehensive overview of its projected synthesis, characterization, and therapeutic potential.

Physicochemical and Predicted Properties

A clear understanding of the physicochemical properties of a compound is fundamental to its development as a potential therapeutic agent. The following table summarizes the predicted properties for 5-Methoxypyrazolo[1,5-a]pyridin-2-amine, calculated using established computational models.

Property	Predicted Value
Molecular Formula	C₈H₉N₃O
Molecular Weight	163.18 g/mol
XLogP3	1.2
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	4
Rotatable Bond Count	1
Topological Polar Surface Area	58.5 Ų
Formal Charge	0

Proposed Synthesis and Mechanistic Rationale

The synthesis of functionalized pyrazolo[1,5-a]pyridines can be achieved through various strategies, with one of the most common being the [3+2] cycloaddition of N-aminopyridinium ylides with appropriate reaction partners.[5] The proposed synthesis for 5-Methoxypyrazolo[1,5-a]pyridin-2-amine leverages this approach, starting from commercially available 2-amino-5-methoxypyridine.

Caption: Proposed synthetic workflow for 5-Methoxypyrazolo[1,5-a]pyridin-2-amine.

Step-by-Step Experimental Protocol:

• N-Amination of 2-Amino-5-methoxypyridine:

  • To a solution of 2-amino-5-methoxypyridine (1.0 eq) in a suitable solvent such as dichloromethane, add hydroxylamine-O-sulfonic acid (1.1 eq) portion-wise at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer with dichloromethane, dry the combined organic layers over anhydrous sodium sulfate, and concentrate under reduced pressure to yield N-(5-methoxypyridin-2-yl)amine.

• [3+2] Cycloaddition and Aromatization:

  • Dissolve the N-(5-methoxypyridin-2-yl)amine intermediate (1.0 eq) in a polar aprotic solvent like dimethylformamide (DMF).

  • Add a base, such as potassium carbonate (2.0 eq), to the solution.

  • To this mixture, add 2-chloroacrylonitrile (1.2 eq) dropwise at room temperature.

  • Heat the reaction to 80-100 °C and stir for 8-12 hours. The reaction proceeds via an initial cycloaddition followed by in-situ oxidative aromatization.

  • After cooling to room temperature, pour the reaction mixture into ice-water and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the final product, 5-Methoxypyrazolo[1,5-a]pyridin-2-amine.

Spectroscopic Characterization Profile

The structural elucidation of the synthesized compound would rely on a combination of spectroscopic techniques. Based on the proposed structure and data from analogous compounds, the following spectral characteristics are expected:

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons on both the pyrazole and pyridine rings, a singlet for the methoxy group, and a broad singlet for the amine protons. The coupling patterns of the aromatic protons will be indicative of their substitution pattern.

• ¹³C NMR: The carbon NMR spectrum will display signals corresponding to the eight unique carbon atoms in the molecule. The chemical shifts will be influenced by the electron-donating effects of the methoxy and amino groups.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should show the molecular ion peak corresponding to the exact mass of the compound (C₈H₉N₃O), confirming its elemental composition.

Potential Biological Applications and Mechanism of Action

The pyrazolo[1,5-a]pyridine scaffold is a key component in numerous kinase inhibitors.[3] Kinases are crucial enzymes in cellular signaling, and their dysregulation is a hallmark of cancer.[6] Many pyrazolo[1,5-a]pyrimidine derivatives, which are structurally similar, have been developed as potent inhibitors of various kinases, including Pim-1, a proto-oncogene involved in cell survival and proliferation.[7]

Given these precedents, it is hypothesized that 5-Methoxypyrazolo[1,5-a]pyridin-2-amine could function as an ATP-competitive kinase inhibitor. The amine and methoxy groups can form key hydrogen bonds within the ATP-binding pocket of a target kinase, while the pyrazolo[1,5-a]pyridine core provides a rigid scaffold for optimal orientation.

Caption: Hypothesized mechanism of action via competitive kinase inhibition.

Protocol for In Vitro Kinase Inhibition Assay:

This protocol outlines a general procedure for evaluating the inhibitory activity of the title compound against a target kinase.

• Reagent Preparation:

  • Prepare a stock solution of 5-Methoxypyrazolo[1,5-a]pyridin-2-amine in DMSO.

  • Prepare assay buffer, recombinant kinase, substrate peptide, and ATP solutions at the desired concentrations.

• Assay Procedure:

  • In a 96-well plate, add the assay buffer.

  • Add serial dilutions of the test compound or DMSO (vehicle control).

  • Add the recombinant kinase and incubate for a pre-determined time to allow for compound binding.

  • Initiate the kinase reaction by adding a mixture of the substrate peptide and ATP.

  • Allow the reaction to proceed at room temperature for a specified duration.

  • Terminate the reaction by adding a stop solution.

• Data Analysis:

  • Quantify the amount of phosphorylated substrate using a suitable detection method (e.g., fluorescence, luminescence, or radioactivity).

  • Calculate the percentage of kinase inhibition for each compound concentration relative to the vehicle control.

  • Determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%) by fitting the data to a dose-response curve.

Conclusion and Future Directions

While 5-Methoxypyrazolo[1,5-a]pyridin-2-amine is not yet a cataloged compound, the extensive research on the pyrazolo[1,5-a]pyridine scaffold provides a strong foundation for predicting its properties and potential. The proposed synthetic route is based on well-established chemical transformations, and the predicted biological activity as a kinase inhibitor is supported by numerous studies on analogous structures.[3][6][7]

Future research should focus on the successful synthesis and purification of this novel compound, followed by thorough spectroscopic characterization to confirm its structure. Subsequent in vitro screening against a panel of kinases would be the next logical step to validate its therapeutic potential and identify specific molecular targets. The insights gained from such studies could pave the way for the development of new and effective therapeutics based on the versatile pyrazolo[1,5-a]pyridine core.

References

• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. (n.d.). PubMed Central. [Link]

• Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. (n.d.). PubMed Central. [Link]

• Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O2-Promoted Cross-dehydrogenative Coupling Reactions between 1,3-Dicarbonyl Compounds and N-Amino-2-iminopyridines. (n.d.). PubMed Central. [Link]

• Design, synthesis and cytotoxicity studies of novel pyrazolo[1, 5-a]pyridine derivatives. (2018). PubMed. [Link]

• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. (2024). Royal Society of Chemistry. [Link]

• Synthesis of pyrazolo[1,5-a]pyridines. (n.d.). Organic Chemistry Portal. [Link]

• Synthesis, Characterization and Biological Evaluation of some Novel Pyrazolo[1,5-a]Pyrimidine Derivatives. (2016). Semantic Scholar. [Link]

• Pyrazolo[1,5- a ]pyridine: Recent synthetic view on crucial heterocycles. (2022). ResearchGate. [Link]

• Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors. (2014). National Institutes of Health. [Link]

• Identification of Pyrazolo[1,5-a]pyridine-3-carboxamide Diaryl Derivatives as Drug Resistant Antituberculosis Agents. (2018). National Institutes of Health. [Link]

Sources

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• 2. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification of Pyrazolo[1,5-a]pyridine-3-carboxamide Diaryl Derivatives as Drug Resistant Antituberculosis Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pyrazolo[1,5-a]pyridine synthesis [organic-chemistry.org]
• 6. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

synthesis of 5-Methoxypyrazolo[1,5-a]pyridin-2-amine from 2-amino-5-methoxypyridine

An Application Note and Detailed Protocol for the Synthesis of 5-Methoxypyrazolo[1,5-a]pyridin-2-amine from 2-amino-5-methoxypyridine

Introduction: The Significance of the Pyrazolo[1,5-a]pyridine Scaffold

The pyrazolo[1,5-a]pyridine core is a privileged heterocyclic motif frequently encountered in medicinal chemistry and drug discovery. This bicyclic aromatic system, an isostere of purine, exhibits a wide spectrum of biological activities, including but not limited to, kinase inhibition, anti-inflammatory, anti-cancer, and anti-viral properties. The substituent at the 2-position, particularly an amino group, can serve as a crucial pharmacophore or a versatile synthetic handle for further molecular elaboration. This document provides a comprehensive guide for the synthesis of 5-Methoxypyrazolo[1,5-a]pyridin-2-amine, a valuable building block for pharmaceutical research, starting from the readily available 2-amino-5-methoxypyridine.

Synthetic Strategy: A Two-Step Approach to the Target Molecule

The is most effectively achieved through a two-step sequence involving an initial N-amination of the pyridine ring followed by a cyclization reaction. This strategy is predicated on the well-established reactivity of pyridines and the propensity of N-aminopyridinium salts to undergo cycloaddition reactions.

Step 1: N-Amination of 2-amino-5-methoxypyridine

The initial and critical step is the amination of the pyridine nitrogen of 2-amino-5-methoxypyridine. This is accomplished using an electrophilic aminating agent, with O-(mesitylsulfonyl)hydroxylamine (MSH) being a reagent of choice due to its efficiency and relative safety under controlled conditions.[1][2][3][4] The reaction proceeds via nucleophilic attack of the pyridine nitrogen onto the electron-deficient nitrogen of MSH, leading to the formation of the corresponding N-aminopyridinium salt. The mesitylsulfonate anion serves as the counter-ion.

Step 2: Cyclization to form the Pyrazolo[1,5-a]pyridine Ring

The second step involves the base-mediated intramolecular cyclization of a suitable precursor to form the pyrazole ring. A common and effective strategy for the synthesis of 2-aminopyrazolo[1,5-a]pyridines involves the reaction of an N-aminopyridinium salt with a reagent that can provide a two-carbon unit with a nitrile group. While the direct cyclization of the N-aminated 2-amino-5-methoxypyridine is not straightforward, a more robust approach is to first introduce a cyanomethyl group at the 2-amino position, followed by N-amination and then cyclization. However, a more direct approach, and the one detailed here, is to generate the N-aminopyridinium ylide in situ and react it with a suitable two-carbon electrophile. For the synthesis of a 2-amino derivative, a reagent such as chloroacetonitrile can be employed. The N-aminopyridinium ylide, formed by deprotonation of the N-aminopyridinium salt, acts as a 1,3-dipole in a [3+2] cycloaddition reaction.[5][6][7][8][9]

The overall synthetic transformation is depicted in the workflow below:

Caption: A high-level overview of the synthetic route.

Experimental Protocols

PART 1: Synthesis of 1-amino-2-imino-5-methoxy-1,2-dihydropyridinium mesitylenesulfonate

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Molar Equivalents
2-amino-5-methoxypyridine	124.14	1.24 g	1.0
O-(mesitylsulfonyl)hydroxylamine (MSH)	215.27	2.37 g	1.1
Dichloromethane (DCM), anhydrous	-	50 mL	-

Protocol:

• To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (nitrogen or argon), add 2-amino-5-methoxypyridine (1.24 g, 10 mmol).

• Dissolve the starting material in 50 mL of anhydrous dichloromethane.

• In a separate flask, carefully dissolve O-(mesitylsulfonyl)hydroxylamine (MSH) (2.37 g, 11 mmol) in 20 mL of anhydrous dichloromethane. Caution: MSH can be thermally unstable and should be handled with care.[3]

• Cool the solution of 2-amino-5-methoxypyridine to 0 °C using an ice bath.

• Slowly add the MSH solution dropwise to the cooled pyridine solution over a period of 30 minutes with vigorous stirring.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of 10% methanol in dichloromethane. The starting material should be consumed, and a new, more polar spot corresponding to the product should appear.

• Upon completion, the product often precipitates from the solution. If not, the solvent can be partially removed under reduced pressure to induce precipitation.

• Collect the solid product by vacuum filtration, wash with cold dichloromethane (2 x 10 mL), and dry under vacuum to yield the N-aminopyridinium salt as a white to off-white solid.

In-process Controls and Validation:

• TLC Analysis: To confirm the consumption of the starting material and formation of the product.

• NMR Spectroscopy: ¹H NMR of the crude product should show characteristic shifts for the pyridinium protons and the mesityl group protons.

PART 2: Synthesis of 5-Methoxypyrazolo[1,5-a]pyridin-2-amine

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Molar Equivalents
1-amino-2-imino-5-methoxy-1,2-dihydropyridinium mesitylenesulfonate	339.41	3.40 g	1.0
Chloroacetonitrile	75.50	0.83 g (0.75 mL)	1.1
Potassium Carbonate (K₂CO₃)	138.21	2.76 g	2.0
Acetonitrile (ACN), anhydrous	-	50 mL	-

Protocol:

• To a 100 mL round-bottom flask, add the N-aminopyridinium salt (3.40 g, 10 mmol) and anhydrous potassium carbonate (2.76 g, 20 mmol).

• Add 50 mL of anhydrous acetonitrile and stir the suspension vigorously.

• To this suspension, add chloroacetonitrile (0.75 mL, 11 mmol) dropwise at room temperature.

• Heat the reaction mixture to reflux (approximately 82 °C) and maintain for 4-6 hours.

• Monitor the reaction by TLC (10% methanol in dichloromethane) for the disappearance of the starting material and the appearance of a new, fluorescent spot corresponding to the product.

• After the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts.

• Wash the filter cake with acetonitrile (2 x 10 mL).

• Combine the filtrates and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes (e.g., 20% to 50% ethyl acetate) to afford the pure 5-Methoxypyrazolo[1,5-a]pyridin-2-amine.

In-process Controls and Validation:

• TLC Analysis: To monitor the progress of the cyclization reaction.

• LC-MS Analysis: To confirm the mass of the desired product.

• NMR Spectroscopy: ¹H and ¹³C NMR to confirm the structure of the final compound.

• Melting Point: To determine the purity of the final product.

Mechanism and Scientific Rationale

The formation of the pyrazolo[1,5-a]pyridine ring system in the second step proceeds through a well-established mechanistic pathway. The base, potassium carbonate, deprotonates the N-amino group of the pyridinium salt to form a reactive N-aminopyridinium ylide. This ylide is a 1,3-dipole that undergoes a [3+2] cycloaddition reaction with the chloroacetonitrile. The subsequent elimination of HCl and aromatization leads to the formation of the stable pyrazolo[1,5-a]pyridine ring system.

Caption: The proposed mechanism for the cyclization step.

Trustworthiness and Self-Validation

The protocols described herein are designed to be self-validating through a series of in-process controls and final product characterization. The use of multiple analytical techniques at each stage ensures the integrity of the synthesis and the identity and purity of the final compound. Researchers should expect a characteristic set of signals in the NMR spectra corresponding to the protons and carbons of the 5-Methoxypyrazolo[1,5-a]pyridin-2-amine, and the molecular weight should be confirmed by mass spectrometry.

References

• Scalable Sonochemical Synthetic Strategy for Pyrazolo[1,5-a]pyridine Derivatives: First Catalyst-Free Concerted [3 + 2] Cycloaddition of Alkyne and Alkene Derivatives to 2-Imino-1H-pyridin-1-amines. ACS Omega, 2019.

• Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O2-Promoted Cross-dehydrogenative Coupling Reactions between 1,3-Dicarbonyl Compounds and N-Amino-2-iminopyridines. ACS Omega, 2019.

• Synthesis of pyrazolo[1,5-a]pyridines. Organic Chemistry Portal.

• The synthesis method and uses of O-Mesitylenesulfonylhydroxylamine. ChemicalBook.

• Scalable Sonochemical Synthetic Strategy for Pyrazolo[1,5-a]pyridine Derivatives: First Catalyst-Free Concerted [3 + 2] Cycloaddition of Alkyne and Alkene Derivatives to 2-Imino-1H-pyridin-1-amines. National Institutes of Health.

• O-Mesitylenesulfonylhydroxylamine: A Keystone in Organic Synthesis. ChemicalBook.

• Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O2-Promoted Cross-dehydrogenative Coupling Reactions between 1,3-Dicarbonyl Compounds and N-Amino-2-iminopyridines. ACS Publications.

• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. National Institutes of Health.

• Direct Access to 2-Aminopyrazolo[1,5-a]pyridines via N-Amination/Cyclization Reactions of 2-Pyridineacetonitriles. ResearchGate.

• One-step synthesis of cyanated pyrazolo[1,5-a]pyridines utilizing N-aminopyridines as a 1,3-dipole and a nitrogen source. Royal Society of Chemistry.

• O-mesityl(sulfonyl)hydroxylamine: A Novel Reagent for Reduction of Electron Deficient α,β-Unsaturated Carbonyl Derivatives. ChemRxiv.

• Preparation, Use, and Safety of O-Mesitylenesulfonylhydroxylamine. ResearchGate.

• One-step, facile synthesis of pyrazolopyridines and tetrahydropyrazolopyridines through disproportionation of initially formed pyrazolo Hantzsch dihydropyridine. Semantic Scholar.

• O-(Mesitylsulfonyl)Hydroxylamine. CymitQuimica.

• The synthesis of pyrazolo[1,5‐a]pyridine derivatives via [3+2] cyclization of N‐aminopyridinium salts. ResearchGate.

Sources

• 1. The synthesis method and uses of O-Mesitylenesulfonylhydroxylamine_Chemicalbook [chemicalbook.com]
• 2. O-Mesitylenesulfonylhydroxylamine: A Keystone in Organic Synthesis_Chemicalbook [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. CAS 36016-40-7: O-(Mesitylsulfonyl)Hydroxylamine [cymitquimica.com]
• 5. Scalable Sonochemical Synthetic Strategy for Pyrazolo[1,5-a]pyridine Derivatives: First Catalyst-Free Concerted [3 + 2] Cycloaddition of Alkyne and Alkene Derivatives to 2-Imino-1H-pyridin-1-amines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pyrazolo[1,5-a]pyridine synthesis [organic-chemistry.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. One-step synthesis of cyanated pyrazolo[1,5-a]pyridines utilizing N-aminopyridines as a 1,3-dipole and a nitrogen source - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Pyrazolo[1,5-a]pyridines via N-Aminopyridine Cyclization

Introduction: The Significance of the Pyrazolo[1,5-a]pyridine Scaffold

The pyrazolo[1,5-a]pyridine core is a privileged heterocyclic scaffold that forms the structural backbone of numerous compounds with significant therapeutic potential.[1][2] This fused N-heteroaromatic system is a cornerstone in medicinal chemistry, with derivatives demonstrating a wide array of biological activities, including anti-inflammatory, anti-cancer, anti-viral, and anti-fungal properties.[2][3][4] Notably, this moiety is present in compounds developed as kinase inhibitors, adenosine receptor antagonists, and agents for treating central nervous system disorders like Parkinson's disease and schizophrenia.[2][4][5]

Given its importance, the development of efficient and robust synthetic routes to functionalized pyrazolo[1,5-a]pyridines is a critical endeavor for researchers in drug discovery and development. Among the various synthetic strategies, the cyclization of N-aminopyridines has emerged as a powerful and versatile method. This application note provides a detailed overview of the core mechanistic principles and presents field-proven protocols for this transformation, designed for practical application in a research setting.

Pillar 1: Mechanistic Rationale and Causality

The predominant pathway for the cyclization of N-aminopyridines to pyrazolo[1,5-a]pyridines is a formal [3+2] cycloaddition reaction.[6][7][8] In this process, the N-aminopyridine, upon activation, forms an N-iminopyridinium ylide, which serves as a 1,3-dipole.[3][4][9][10] This reactive intermediate then undergoes a cycloaddition with a dipolarophile, typically an electron-deficient alkene or alkyne, to construct the fused pyrazole ring.

The key steps involved are:

• Formation of the 1,3-Dipole: The exocyclic amino group of the N-aminopyridine is the nucleophilic component that initiates the reaction. In many protocols, an in-situ oxidation or activation step generates the reactive N-iminopyridinium ylide.

• Cycloaddition: The ylide reacts with a suitable two-atom component (the dipolarophile), such as an α,β-unsaturated carbonyl compound, to form a five-membered ring intermediate.[6][7]

• Aromatization: The resulting cycloadduct undergoes a subsequent oxidation or elimination step to achieve aromatization, yielding the stable pyrazolo[1,5-a]pyridine ring system.[6]

An alternative and highly efficient strategy involves a cross-dehydrogenative coupling (CDC) reaction, particularly when using 1,3-dicarbonyl compounds as reaction partners.[3][4] This approach involves an initial C-C bond formation followed by a dehydrative cyclization, often promoted by mild reagents under aerobic conditions, representing a green and atom-economical pathway.[3][4]

Visualizing the [3+2] Cycloaddition Mechanism

Caption: General mechanism for the [3+2] cycloaddition pathway.

Pillar 2: Self-Validating Experimental Protocols

The following protocols are designed to be robust and reproducible. Each step includes explanatory notes to ensure trustworthiness and guide the researcher in making critical experimental choices.

Protocol 1: Metal-Free Oxidative [3+2] Cycloaddition at Room Temperature

This protocol is adapted from a modern, environmentally benign method that avoids the use of metal catalysts and harsh conditions.[6][7] It is particularly effective for the reaction of N-aminopyridines with α,β-unsaturated carbonyl compounds.

Materials and Reagents:

• N-Aminopyridine derivative (1.0 mmol, 1.0 equiv)

• α,β-Unsaturated carbonyl compound (e.g., chalcone) (1.2 mmol, 1.2 equiv)

• N-Methyl-2-pyrrolidone (NMP), anhydrous (5 mL)

• Oxygen (balloon or direct stream)

• Ethyl acetate (for extraction)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

Equipment:

• Round-bottom flask (25 mL)

• Magnetic stirrer and stir bar

• Oxygen balloon and needle

• Standard glassware for extraction and work-up

• Rotary evaporator

• Flash chromatography system

Step-by-Step Methodology:

• Reaction Setup: To a 25 mL round-bottom flask, add the N-aminopyridine (1.0 mmol) and the α,β-unsaturated carbonyl compound (1.2 mmol).

• Solvent Addition: Add 5 mL of anhydrous N-methyl-2-pyrrolidone (NMP) to the flask.

  • Expertise & Experience: NMP is an excellent solvent for this reaction due to its high polarity, which helps to stabilize the charged ylide intermediate, and its high boiling point, although this reaction proceeds at room temperature. Its ability to dissolve a wide range of organic substrates is also advantageous.[6]

• Oxygen Atmosphere: Place a magnetic stir bar in the flask. Seal the flask with a septum and purge with oxygen gas from a balloon for 2-3 minutes. Maintain a positive pressure of oxygen with the balloon throughout the reaction.

  • Trustworthiness: Molecular oxygen serves as the terminal oxidant for the aromatization step, converting the cycloadduct intermediate into the final product. This is a green and atom-economical choice, producing water as the only byproduct.

• Reaction Execution: Stir the reaction mixture vigorously at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 12-24 hours).

• Work-up: Upon completion, pour the reaction mixture into a separatory funnel containing 50 mL of water and 50 mL of ethyl acetate.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 30 mL). Combine the organic layers.

  • Expertise & Experience: The addition of water is crucial to precipitate the product and allow for its extraction into a less polar organic solvent, as NMP is water-miscible.

• Washing: Wash the combined organic layers with saturated sodium bicarbonate solution (1 x 30 mL) and then with brine (1 x 30 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure pyrazolo[1,5-a]pyridine product.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocol 2: Acetic Acid and O₂-Promoted Cross-Dehydrogenative Coupling (CDC)

This protocol is based on an efficient, catalyst-free method for reacting N-amino-2-iminopyridines with 1,3-dicarbonyl compounds.[3][4]

Materials and Reagents:

• N-amino-2-imino-pyridine derivative (3.0 mmol, 1.0 equiv)

• 1,3-Dicarbonyl compound (e.g., ethyl acetoacetate) (3.0 mmol, 1.0 equiv)

• Ethanol (10 mL)

• Acetic acid (glacial, 1.08 g, 18 mmol, 6.0 equiv)

• Oxygen (1 atm, from a balloon or Schlenk line)

Equipment:

• Heavy-walled pressure tube or sealed vial

• Magnetic stirrer and stir bar

• Heating mantle or oil bath with temperature control

• Standard glassware for work-up and recrystallization

Step-by-Step Methodology:

• Reaction Setup: In a pressure tube, combine the N-amino-2-imino-pyridine (3.0 mmol), the 1,3-dicarbonyl compound (3.0 mmol), and ethanol (10 mL).

• Acid Addition: Add glacial acetic acid (1.08 g, 6.0 equiv) to the mixture.

  • Expertise & Experience: Acetic acid is proposed to act as both a mild reagent and a promoter for the oxidative C-C coupling and subsequent dehydrative cyclization. It facilitates the reaction without requiring a harsh acid catalyst.[3][4]

• Oxygen Atmosphere: Seal the tube and purge with oxygen gas. Maintain the reaction under an oxygen atmosphere (1 atm).

  • Trustworthiness: As in the previous protocol, molecular oxygen is the green oxidant. The use of a sealed tube ensures that a sufficient concentration of oxygen is maintained at elevated temperatures.

• Reaction Execution: Place the sealed tube in a preheated oil bath or heating mantle set to 130 °C. Stir the reaction for 18 hours.[3][4]

• Cooling and Work-up: After 18 hours, remove the tube from the heat and allow it to cool to room temperature.

• Isolation: Concentrate the reaction mixture under reduced pressure to remove the ethanol. The crude product may precipitate upon cooling or concentration.

• Purification: The product can often be purified by recrystallization from a suitable solvent (e.g., ethanol). If necessary, perform silica gel column chromatography to isolate the pure compound.

• Characterization: Analyze the purified product by melting point, ¹H NMR, ¹³C NMR, IR spectroscopy, and HRMS to confirm its identity and purity.[4]

General Experimental Workflow

Caption: A generalized workflow for synthesis and purification.

Pillar 3: Data Presentation and Authoritative Grounding

To assist researchers in selecting an appropriate methodology, the following table summarizes representative results from the literature for the AcOH and O₂-promoted CDC reaction.

Table 1: Optimization of Acetic Acid Loading in CDC Reaction [3][4]

Entry	Acetic Acid (equiv)	Atmosphere	Temperature (°C)	Time (h)	Yield (%)*
1	0	Air	130	18	Trace
2	2	Air	130	18	45
3	4	Air	130	18	72
4	6	Air	130	18	85
5	8	Air	130	18	83
6	6	O₂	130	18	94

*Yields are for the reaction of a specific N-amino-2-imino-pyridine with ethyl acetoacetate as reported in the source literature. This table demonstrates the critical role of acetic acid and an oxygen-rich atmosphere in achieving high yields.

References

• Reddy, A. et al. (2019). Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O2-Promoted Cross-dehydrogenative Coupling Reactions between 1,3-Dicarbonyl Compounds and N-Amino-2-iminopyridines. ACS Omega. Available at: [Link][3][4]

• Adimurthy, S. et al. (2017). Synthesis of Functionalized Pyrazolo[1,5-a]pyridines: [3+2] Cycloaddition of N-Aminopyridines and α,β-Unsaturated Carbonyl Compounds/Alkenes at Room Temperature. Synthesis. Available at: [Link][6][7]

• Various Authors. (2024). Synthesis of pyrazolo[1,5-a]pyridines. Organic Chemistry Portal. Available at: [Link]

• Various Authors. (2024). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. PMC. Available at: [Link][11]

• Various Authors. One-step synthesis of cyanated pyrazolo[1,5-a]pyridines utilizing N-aminopyridines as a 1,3-dipole and a nitrogen source. Organic Chemistry Frontiers (RSC Publishing). Available at: [Link][8]

• Portilla, J. et al. (2022). Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. PMC. Available at: [Link][1]

• Various Authors. (2019). Recent synthetic methodologies for pyrazolo[1,5-a]pyrimidine. Taylor & Francis Online. Available at: [Link]

• Various Authors. (2023). The synthesis of pyrazolo[1,5‐a]pyridine derivatives via [3+2] cyclization of N‐aminopyridinium salts. ResearchGate. Available at: [Link][9]

• Various Authors. (2023). Cyclization Reactions of N‐Aminopyridinium Salts: Synthetic Scope and Mechanistic Insights. ResearchGate. Available at: [Link][10]

• Various Authors. (2024). Pyrazolo[1,5- a ]pyridine: Recent synthetic view on crucial heterocycles. ResearchGate. Available at: [Link][2]

• Wang, C. et al. (2024). Discovery of Pyrazolo[1,5-a]pyridine Derivatives as Potent and Selective PI3Kγ/δ Inhibitors. ResearchGate. Available at: [Link][12]

• Various Authors. (2021). Identification of Pyrazolo[1,5-a]pyridine-3-carboxamide Diaryl Derivatives as Drug Resistant Antituberculosis Agents. PMC. Available at: [Link][5]

Sources

• 1. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O2-Promoted Cross-dehydrogenative Coupling Reactions between 1,3-Dicarbonyl Compounds and N-Amino-2-iminopyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Identification of Pyrazolo[1,5-a]pyridine-3-carboxamide Diaryl Derivatives as Drug Resistant Antituberculosis Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of Functionalized Pyrazolo[1,5-a]pyridines: [3+2] Cycloaddition of N-Aminopyridines and α,β-Unsaturated Carbonyl Compounds/Alkenes at Room Temperature [organic-chemistry.org]
• 7. Pyrazolo[1,5-a]pyridine synthesis [organic-chemistry.org]
• 8. One-step synthesis of cyanated pyrazolo[1,5-a]pyridines utilizing N-aminopyridines as a 1,3-dipole and a nitrogen source - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: A Guide to the Characterization of Novel Pyrazolo[1,5-a]pyridine Derivatives in Wnt Signaling Pathway Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Wnt signaling pathway is a highly conserved signal transduction cascade crucial for embryonic development, tissue homeostasis, and regeneration in adults.[1] Its dysregulation is a hallmark of numerous diseases, most notably cancer, where aberrant Wnt signaling drives tumor initiation and progression.[2] This has made the pathway's core components attractive targets for therapeutic intervention with small molecule modulators.[3][4]

The pyrazolo[1,5-a]pyridine scaffold is recognized in medicinal chemistry as a "privileged structure" due to its ability to interact with a wide range of biological targets, particularly protein kinases.[5][6] Derivatives of this class have been investigated for various therapeutic applications, including cancer treatment.[5][7]

This document addresses the topic of 5-Methoxypyrazolo[1,5-a]pyridin-2-amine in the context of Wnt signaling research. Based on a comprehensive review of current scientific literature, this specific compound is not an established or documented modulator of the Wnt pathway. Therefore, this guide is structured as a systematic, protocol-driven framework for researchers to investigate and characterize the potential activity of novel pyrazolo[1,5-a]pyridine derivatives, using 5-Methoxypyrazolo[1,5-a]pyridin-2-amine as a working example. We will provide the foundational knowledge and detailed experimental methodologies required to determine if such a compound inhibits or activates the canonical Wnt/β-catenin signaling cascade.

Part 1: The Canonical Wnt/β-Catenin Signaling Pathway - An Overview

The canonical Wnt pathway's status is determined by the cytoplasmic stability of the protein β-catenin.[2]

• In the "OFF" State (Absence of Wnt): A multi-protein "destruction complex," consisting of Axin, Adenomatous Polyposis Coli (APC), and Glycogen Synthase Kinase 3β (GSK-3β), phosphorylates β-catenin. This phosphorylation marks β-catenin for ubiquitination and subsequent degradation by the proteasome.[8] As a result, cytoplasmic β-catenin levels remain low.

• In the "ON" State (Presence of Wnt): Wnt ligands bind to Frizzled (Fz) receptors and LRP5/6 co-receptors. This triggers a cascade that leads to the inhibition of the destruction complex.[3] Consequently, β-catenin is no longer phosphorylated, leading to its stabilization and accumulation in the cytoplasm.[9] This stabilized β-catenin then translocates to the nucleus, where it binds to T-Cell Factor/Lymphoid Enhancer Factor (TCF/LEF) transcription factors to activate the expression of Wnt target genes, such as AXIN2 and c-MYC.[10]

Caption: Figure 2: Experimental workflow for the TOPFlash/FOPFlash assay.

Hypothetical Data Presentation

Concentration (µM)	Normalized TOP/FOP Ratio (%) [Inhibitor]	Normalized TOP/FOP Ratio (%) [Activator]
Vehicle (DMSO)	0.5 ± 0.1	0.6 ± 0.2
Positive Control (Wnt3a)	100.0 ± 8.5	N/A
0.1	98.2 ± 7.9	5.3 ± 1.1
0.3	85.1 ± 6.2	22.4 ± 3.5
1.0	52.3 ± 4.5	65.7 ± 5.8
3.0	21.5 ± 2.1	95.1 ± 8.0
10.0	5.8 ± 1.0	98.3 ± 7.5
30.0	1.2 ± 0.5	97.5 ± 8.2
Calculated IC50/EC50	~1.0 µM	~0.6 µM

Table 1: Example dose-response data for a hypothetical Wnt inhibitor (tested with Wnt3a) and a Wnt activator. Data are presented as mean ± SD.

Part 3: Secondary Validation - Assessing β-Catenin Stabilization

A compound identified as a hit in the TOPFlash assay must be further validated to confirm its mechanism of action. Since β-catenin stabilization is the central event in the canonical pathway, directly measuring its protein levels is a critical secondary assay. [9][11] Principle: Western blotting allows for the semi-quantitative detection of cytosolic β-catenin. In an inhibitory context, a true Wnt pathway inhibitor should reduce the accumulation of β-catenin that is induced by a Wnt agonist.

Detailed Protocol 2: Western Blot Analysis of Cytosolic β-Catenin Levels

Materials:

• Cell Line: A Wnt-responsive cell line such as HCT-116 or SW480 (constitutively active), or HEK293T (inducible).

• Lysis Buffer: RIPA buffer supplemented with protease and phosphatase inhibitors.

• Antibodies:

  • Primary: Rabbit anti-β-catenin (e.g., Cell Signaling Technology #8480), Mouse anti-GAPDH or anti-β-Actin (loading control).

  • Secondary: HRP-conjugated anti-rabbit and anti-mouse IgG.

• Reagents: Wnt3a or CHIR99021, test compound, BCA Protein Assay Kit, SDS-PAGE gels, transfer membranes (PVDF or nitrocellulose), ECL chemiluminescence reagent.

Procedure:

• Cell Culture and Treatment:

  • Seed cells in a 6-well plate and grow to ~80% confluency.

  • Pre-treat cells with the test compound (at 1x, 3x, and 10x its TOPFlash IC50) for 1-2 hours.

  • Stimulate the cells with a Wnt agonist (e.g., 2 µM CHIR99021 or Wnt3a) for 4-6 hours. Include vehicle and agonist-only controls.

• Cell Lysis and Protein Quantification:

  • Wash cells with ice-cold PBS and lyse on ice with RIPA buffer.

  • Scrape and collect lysates, then centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant (cytosolic and nuclear extract) to a new tube.

  • Determine protein concentration using a BCA assay.

• Western Blotting:

  • Normalize protein amounts for all samples (load 20-30 µg per lane) and run on an 8-10% SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBS-T (Tris-buffered saline with 0.1% Tween-20) for 1 hour at room temperature. [11] * Incubate with primary anti-β-catenin antibody (e.g., 1:1000 dilution) overnight at 4°C. [11] * Wash the membrane 3x with TBS-T.

  • Incubate with HRP-conjugated secondary antibody (e.g., 1:3000 dilution) for 1 hour at room temperature. [11] * Wash 3x with TBS-T.

  • Apply ECL reagent and visualize bands using a chemiluminescence imaging system.

  • Strip or cut the membrane and re-probe for a loading control (GAPDH or β-Actin).

Expected Results: Treatment with a Wnt agonist (Wnt3a/CHIR99021) should cause a significant increase in the β-catenin band intensity compared to the vehicle control. A successful inhibitor, like our hypothetical 5-Methoxypyrazolo[1,5-a]pyridin-2-amine, would show a dose-dependent reduction in this agonist-induced β-catenin accumulation.

Part 4: Data Interpretation and Next Steps

• Building a Case: A compound that demonstrates a dose-dependent inhibition of the TOP/FOP Flash ratio and subsequently shows a dose-dependent reduction of agonist-induced β-catenin accumulation has strong evidence as a canonical Wnt pathway inhibitor.

• Downstream Gene Expression: To further confirm the effect on transcriptional output, perform quantitative PCR (qPCR) on Wnt target genes like AXIN2. A true inhibitor should suppress the induction of AXIN2 mRNA by a Wnt agonist. [10]

• Counter-Screens: It is critical to rule out non-specific effects.

  • Cytotoxicity Assay: Perform a cell viability assay (e.g., MTS or CellTiter-Glo) to ensure the observed effects are not due to general toxicity.

  • Off-Target Effects: Given the pyrazolo[1,5-a]pyridine scaffold's propensity for kinase inhibition, screening the compound against a panel of kinases is a prudent step to understand its selectivity. [5]

Conclusion

While 5-Methoxypyrazolo[1,5-a]pyridin-2-amine is not a known Wnt signaling modulator, the pyrazolo[1,5-a]pyridine chemical class holds significant potential in drug discovery. The application of a rigorous, multi-step validation process is essential for characterizing the biological activity of any novel compound. By employing a primary screen with the TOPFlash reporter assay, followed by a secondary validation of β-catenin stabilization, and concluding with downstream analysis and counter-screens, researchers can confidently determine if a novel derivative from this class represents a valid tool or therapeutic lead for modulating the Wnt signaling pathway.

References

• Title: Supplementary Information Materials and Methods TOPFlash/FOPFlash assays. Source: Vertex AI Search. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF9P3t-HyfyJkWrZb974Rx5V602Kvux9dP7X3eooIL_2m4wVxQgoDgItn8mIPWtew_M58h4j8-InZfmql2fP0b_IvM6s4R9zUzYQjSwz1A1MnBrP_lMSgCW-xOvMFcUyESxs7xSy84bQCsQy_j7]
• Title: A Simple Method to Assess Abundance of the β-Catenin Signaling Pool in Cells - PMC. Source: National Center for Biotechnology Information. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5481498/]
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• Title: Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold - PMC. Source: National Center for Biotechnology Information. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8953112/]
• Title: Wnt Reporter Activity Assay. Source: Bio-protocol. [URL: https://bio-protocol.org/e1191]
• Title: Wnt Reporter Activity Assay - Bio-protocol. Source: Bio-protocol. [URL: https://bio-protocol.org/e1191]
• Title: Kinetics of Wnt-Driven b-Catenin Stabilization Revealed by Quantitative and Temporal Imaging. Source: Semantic Scholar. [URL: https://www.semanticscholar.org/paper/Kinetics-of-Wnt-Driven-b-Catenin-Stabilization-by-Hannoush/0f3e82760a957d1d2932c0293122c4f74d00122e]
• Title: Therapeutic Potential of Natural Compounds to Modulate WNT/β-Catenin Signaling in Cancer: Current State of Art and Challenges. Source: MDPI. [URL: https://www.mdpi.com/2072-6694/16/14/2619]
• Title: How to detect and activate Wnt signaling. Source: The WNT Homepage - Stanford University. [URL: https://web.stanford.
• Title: Natural Compounds as Antagonists of Canonical Wnt/β-Catenin Signaling. Source: ResearchGate. [URL: https://www.researchgate.
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• Title: 19MB055-Small Molecules that Inhibit the β-catenin/BCL9 Interaction. Source: YouTube. [URL: https://www.youtube.
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• Title: Discovery of Pyrazolo[1,5-a]pyridine Derivatives as Potent and Selective PI3Kγ/δ Inhibitors. Source: ChEMBL - EMBL-EBI. [URL: https://www.ebi.ac.uk/chembl/document_report_card/CHEMBL5584336/]
• Title: Discovery of Pyrazolo[1,5-a]pyrimidine-3-carbonitrile Derivatives as a New Class of Histone Lysine Demethylase 4D (KDM4D) Inhibitors. Source: ResearchGate. [URL: https://www.researchgate.net/publication/372769490_Discovery_of_Pyrazolo15-apyrimidine-3-carbonitrile_Derivatives_as_a_New_Class_of_Histone_Lysine_Demethylase_4D_KDM4D_Inhibitors]
• Title: Direct Ubiquitination of β-Catenin by Siah-1 and Regulation by the Exchange Factor TBL1. Source: Journal of Biological Chemistry. [URL: https://www.jbc.org/article/S0021-9258(20)57495-9/fulltext]
• Title: Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC. Source: National Center for Biotechnology Information. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11019183/]
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• Title: The Terminal Region of β-Catenin Promotes Stability by Shielding the Armadillo Repeats from the Axin-scaffold Destruction Complex - PMC. Source: National Center for Biotechnology Information. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2934668/]
• Title: Discovery of Pyrazolo[1,5- a]pyridine Derivatives as Potent and Selective PI3Kγ/δ Inhibitors. Source: National Center for Biotechnology Information. [URL: https://pubmed.ncbi.nlm.nih.gov/39163191/]
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• Title: 2-Aminopyrazolo[1,5-a]pyrimidines as potent and selective inhibitors of JAK2 - PubMed. Source: National Center for Biotechnology Information. [URL: https://pubmed.ncbi.nlm.nih.gov/19427810/]
• Title: First-Row Transition 7-Oxo-5-phenyl-1,2,4-triazolo[1,5-a]pyrimidine Metal Complexes: Antiparasitic Activity and Release Studies. Source: MDPI. [URL: https://www.mdpi.com/1424-8247/16/10/1380]

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Application Note: A Systematic Approach to Solvent Selection for 5-Methoxypyrazolo[1,5-a]pyridin-2-amine

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the rational selection of an appropriate solvent for 5-Methoxypyrazolo[1,5-a]pyridin-2-amine. The pyrazolo[1,5-a]pyridine scaffold is a privileged structure in medicinal chemistry, making the handling and processing of its derivatives a critical step in research and development.[1] This guide moves beyond a simple list of solvents, instead offering a systematic workflow that combines theoretical physicochemical analysis of the solute with a practical, step-by-step experimental protocol for solubility determination. The aim is to empower researchers to make informed, application-specific solvent choices that ensure sample integrity, and reproducibility in downstream applications such as chemical synthesis, biological screening, and analytical characterization.

Physicochemical Profile of the Solute

A thorough understanding of the molecular structure of 5-Methoxypyrazolo[1,5-a]pyridin-2-amine is the foundation for predicting its solubility behavior. The principle of "like dissolves like" dictates that a solute will best dissolve in a solvent that shares similar polarity and intermolecular force characteristics.[2]

Molecular Structure: C₈H₉N₃O

Key Structural Features & Their Influence on Solubility:

• Heterocyclic Aromatic Core: The fused pyrazolo[1,5-a]pyridine ring system is largely planar and aromatic, contributing significant nonpolar character. This suggests that purely nonpolar solvents might have some affinity for the molecule.

• Primary Amine (-NH₂): This is a highly polar functional group capable of acting as both a hydrogen bond donor (via N-H) and acceptor (via the nitrogen lone pair). This feature strongly suggests solubility in polar, hydrogen-bond-accepting solvents.[3]

• Methoxy Group (-OCH₃): The ether linkage is polar, and the oxygen atom's lone pairs can act as hydrogen bond acceptors. This enhances the molecule's overall polarity.

• Pyridine and Pyrazole Nitrogens: The nitrogen atoms within the heterocyclic core are basic and act as hydrogen bond acceptors, further increasing the molecule's affinity for polar and protic solvents.

Predicted Solubility Behavior: Based on this structural analysis, 5-Methoxypyrazolo[1,5-a]pyridin-2-amine is an amphiphilic molecule with a dominant polar character. It is expected to exhibit poor solubility in nonpolar solvents (e.g., hexanes, toluene) and moderate to high solubility in polar aprotic and polar protic solvents. Furthermore, the presence of basic amine functionalities indicates that its solubility in aqueous solutions will be highly pH-dependent.[4] The compound should become significantly more water-soluble under acidic conditions due to the formation of a protonated, charged salt.

A Systematic Workflow for Solvent Screening

The ideal solvent is not universal; it is dictated by the intended application. The following workflow provides a logical progression from broad screening to application-specific refinement.

Caption: A decision workflow for systematic solvent selection.

Candidate Solvents: Properties and Considerations

The table below summarizes key properties of recommended solvents for initial screening. The choice of solvents spans the full polarity range to provide a comprehensive solubility profile.

Solvent	Type	Dielectric Constant (20°C)	Boiling Point (°C)	Key Safety & Handling Considerations
Hexanes	Nonpolar	1.89	~69	Highly flammable. Use in a well-ventilated fume hood.
Toluene	Nonpolar	2.38	111	Flammable, toxic. Avoid inhalation and skin contact.
Dichloromethane (DCM)	Nonpolar	9.08	40	Volatile, suspected carcinogen. Must be used in a fume hood.
Diethyl Ether	Nonpolar	4.34	35	Extremely flammable, forms explosive peroxides. Store properly.
Ethyl Acetate (EtOAc)	Polar Aprotic	6.02	77	Flammable, irritant. Good general-purpose solvent.
Acetone	Polar Aprotic	20.7	56	Highly flammable, volatile.
Acetonitrile (ACN)	Polar Aprotic	37.5	82	Flammable, toxic. Common for chromatography.[5]
Dimethylformamide (DMF)	Polar Aprotic	36.7	153	Combustible, toxic. High boiling point is useful for reactions.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	47.0	189	Hygroscopic, can penetrate skin. Excellent dissolving power for many compounds.
Methanol (MeOH)	Polar Protic	32.7	65	Flammable, toxic. Good general-purpose polar solvent.
Ethanol (EtOH)	Polar Protic	24.6	78	Flammable. Less toxic than methanol.
Water (H₂O)	Polar Protic	80.1	100	Non-toxic. Solubility will be highly pH-dependent.[4]

Data compiled from multiple sources.[6][7]

Experimental Protocol for Solubility Assessment

This protocol provides a reliable method for quickly assessing the solubility of 5-Methoxypyrazolo[1,5-a]pyridin-2-amine in a range of solvents.

Materials:

• 5-Methoxypyrazolo[1,5-a]pyridin-2-amine

• Small vials or test tubes (e.g., 1.5 mL Eppendorf tubes or 13x100 mm test tubes)

• A selection of solvents from the table above

• Vortex mixer

• Pipettes

• Hot plate or water bath (optional, for heating)

• 5% (w/v) Hydrochloric Acid (HCl) solution

• 5% (w/v) Sodium Hydroxide (NaOH) solution

Procedure:

• Preparation: Aliquot approximately 1-2 mg of the compound into a series of labeled vials, one for each solvent to be tested.

• Initial Solvent Addition: Add 0.1 mL (100 µL) of the first solvent to the corresponding vial.

• Mixing: Cap the vial and vortex vigorously for 30-60 seconds.

• Observation: Visually inspect the solution against a contrasting background.

  • Soluble: The solution is completely clear with no visible solid particles.

  • Partially Soluble: Some solid has dissolved, but undissolved particles remain, and the solution may be hazy.

  • Insoluble: The solid material appears unchanged.

• Incremental Solvent Addition: If the compound is not fully soluble, add another 0.4 mL (400 µL) of the solvent for a total volume of 0.5 mL. Vortex again and re-observe. Record the result.[4][8]

• Effect of Temperature (Optional): For solvents in which the compound was partially soluble or insoluble, gently warm the vial in a water bath to 40-50°C for 1-2 minutes. Observe if heating improves solubility. Note any changes upon cooling back to room temperature (precipitation may occur).

• pH Dependence Test:

  • To a new vial containing 1-2 mg of the compound, add 0.5 mL of 5% HCl. Vortex and observe solubility. The basic amine groups are expected to form a soluble hydrochloride salt.[8]

  • To another new vial with 1-2 mg of the compound, add 0.5 mL of 5% NaOH. Vortex and observe. Solubility is expected to be poor in basic solutions.[4]

• Record Keeping: Meticulously record all observations in a laboratory notebook. A semi-quantitative scale can be useful (e.g., Insoluble, Sparingly Soluble, Soluble, Very Soluble).

Application-Specific Solvent Recommendations

The results from the experimental protocol will guide the final solvent choice based on the specific downstream application.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The ideal solvent must fully dissolve the compound and be available in a deuterated form. Based on the predicted polarity, DMSO-d₆ is an excellent starting point due to its high dissolving power. If the compound is soluble in DCM or Acetone, CDCl₃ or Acetone-d₆ are also good options.

• Chemical Reactions: The solvent must not react with any reagents. For reactions requiring heat, a high-boiling polar aprotic solvent like DMF or Dioxane is often suitable. For room temperature reactions, DCM or Acetonitrile may be appropriate if solubility allows.

• Chromatography (HPLC/LC-MS): The solvent used to prepare the sample should ideally match the mobile phase to ensure good peak shape. Acetonitrile and Methanol , often mixed with water and modifiers like formic acid or ammonium acetate, are common. The pH-dependence of the compound's solubility is critical here; acidification of the mobile phase will likely be necessary.

• Biological Screening & Assays: DMSO is the most common solvent for creating high-concentration stock solutions for biological screening.[9] It is crucial to ensure that the final concentration of DMSO in the assay is low (typically <0.5%) to avoid solvent-induced artifacts. If aqueous buffers are required, preparing a concentrated stock in DMSO and then diluting it into the buffer is a standard procedure.

Conclusion

The selection of an appropriate solvent for 5-Methoxypyrazolo[1,5-a]pyridin-2-amine is a critical step that directly impacts the quality and success of subsequent research. By combining a theoretical analysis of the molecule's physicochemical properties with a systematic and practical experimental screening protocol, researchers can confidently identify the optimal solvent for any given application. The amphiphilic but predominantly polar nature of this heterocyclic amine suggests that polar aprotic solvents like DMSO and DMF will be broadly effective, while its basicity allows for pH-mediated control of solubility in aqueous media.

References

• University of Wisconsin-Madison. (n.d.). Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. Retrieved from University of Wisconsin-Madison Chemistry Department.
• Williamson, K. L., & Masters, K. M. (n.d.). Experiment 1: Determination of Solubility Class. Macroscale and Microscale Organic Experiments.
• Oregon State University. (n.d.). Physical properties of some common organic solvents.
• Al-Ghaban, F. (2010). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs.
• Rheolution. (n.d.). How to measure the solubility point of compounds in liquids using TURBIDI.T.
• TCI Chemicals. (n.d.). Organic Solvents.
• University of California, Los Angeles. (n.d.). Common Organic Solvents: Table of Properties.
• Utah Tech University. (n.d.). Physical Properties of Organic Solvents. Retrieved from Utah Tech University Chemistry Department.
• Saal, C. (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. G.I.T.
• Hoye, T. R. (2022). Properties of Common Organic Solvents. University of Minnesota.
• Puignou, L., et al. (2008). New method for the analysis of heterocyclic amines in meat extracts using pressurised liquid extraction and liquid chromatography-tandem mass spectrometry.
• Sigma-Aldrich. (n.d.). 5-Methoxypyrazolo[1,5-a]pyridine-3-carboxylic acid.
• Li, Y., et al. (2021). Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography-tandem mass spectrometry.
• Vega, F., et al. (2021). Guiding the Selection of Novel Amines for CO2 Capture Using a Molecular-Based and Multicriteria Modeling Approach. Energy & Fuels.
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• ChemicalBook. (n.d.). 5-Amino-2-methoxypyridine.
• Khan, M. R., & Al-Dhabi, N. A. (2021). Heterocyclic Aromatic Amines in Meat: Formation, Isolation, Risk Assessment, and Inhibitory Effect of Plant Extracts. Foods.
• Kadokawa, J. (2022). Efficient Chitin Derivatization Methods Using Ionic Liquids and Deep Eutectic Solvents. Polymers.
• CP Lab Safety. (n.d.). 5-Methoxypyrazolo[1,5-a]pyridine, 98% Purity.
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Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Methoxypyrazolo[1,5-a]pyridin-2-amine

Welcome to the technical support guide for the synthesis of 5-Methoxypyrazolo[1,5-a]pyridin-2-amine. This document is designed for researchers, medicinal chemists, and process development professionals actively working with this important heterocyclic scaffold. The pyrazolo[1,5-a]pyridine core is a privileged structure in drug discovery, appearing in molecules targeting a range of protein kinases and other biological targets.[1][2]

This guide provides in-depth troubleshooting advice and answers to frequently asked questions, moving beyond simple procedural steps to explain the underlying chemical principles. Our goal is to empower you to diagnose issues, optimize reaction conditions, and ultimately improve the yield and purity of your target compound.

Core Synthesis Pathway: An Overview

The synthesis of pyrazolo[1,5-a]pyridines is most commonly achieved through the [3+2] cycloaddition reaction of an N-iminopyridinium ylide with a suitable dipolarophile, such as an alkyne or alkene.[3][4] For the target molecule, 5-Methoxypyrazolo[1,5-a]pyridin-2-amine, a plausible and efficient route involves the reaction of an N-aminated 2-amino-5-methoxypyridine derivative with an appropriate two-carbon synthon.

The general mechanism involves the in-situ formation of the reactive N-iminopyridinium ylide from an N-amino-2-amino-5-methoxypyridinium salt, which then undergoes a cycloaddition followed by aromatization to yield the final fused heterocyclic system.

Caption: Proposed reaction mechanism for pyrazolo[1,5-a]pyridine synthesis.

Troubleshooting Guide

This section addresses common experimental failures in a question-and-answer format.

Question 1: My reaction yield is very low or I've isolated no product. What are the most likely causes?

Answer: Low or zero yield is the most common issue and can stem from several factors. Systematically investigating the following points is crucial.

• Purity of Starting Materials: This is the most critical and often overlooked factor. Impurities in your starting aminopyridine or electrophilic partner can inhibit the reaction or lead to dominant side pathways.

  • Causality: Acidic or basic impurities can neutralize your catalyst or reactive intermediates. Other nucleophilic or electrophilic impurities can compete in undesired side reactions.

  • Solution: Always verify the purity of your starting materials by NMR and/or LC-MS. If necessary, purify them by recrystallization or column chromatography before use.[5]

• Inefficient Ylide Formation: The formation of the N-iminopyridinium ylide is the rate-determining step in many cases. This is highly dependent on the base used.

  • Causality: The chosen base must be strong enough to deprotonate the N-aminopyridinium salt but not so strong that it promotes undesired side reactions.

  • Solution: Screen a panel of bases. Inorganic bases like K₂CO₃ or Cs₂CO₃ are often effective. Organic bases like triethylamine (TEA) or DBU can also be used, but their solubility and strength can influence the reaction outcome differently.[6]

• Incorrect Solvent Choice: The solvent plays a vital role in reactant solubility and stabilizing the transition state.

  • Causality: A solvent that does not fully dissolve the starting materials will result in a heterogeneous mixture with slow reaction kinetics. The polarity of the solvent can also influence the cycloaddition step.

  • Solution: Acetonitrile, DMF, and ethanol are common solvents for this type of cyclization.[3][6] If solubility is an issue, consider a solvent screen or using a co-solvent system. For some pyrazolo[1,5-a]pyrimidine syntheses, acetic acid is a common solvent that can also act as a catalyst.[5]

• Sub-optimal Temperature: Temperature affects both the reaction rate and the stability of intermediates.

  • Causality: The reaction may have a significant activation energy barrier, requiring heat to proceed at a reasonable rate. Conversely, excessive heat can cause decomposition of the starting materials, the ylide intermediate, or the final product.

  • Solution: If the reaction is sluggish at room temperature, try gentle heating (e.g., 50-80 °C). Monitor the reaction by TLC or LC-MS to check for product formation versus decomposition. Microwave-assisted synthesis can sometimes dramatically accelerate these reactions and improve yields.[6][7]

Question 2: I've isolated a product, but NMR analysis shows a mixture of isomers. How can I improve regioselectivity?

Answer: The formation of regioisomers is a common challenge when using unsymmetrical reagents. For instance, reacting the ylide with an unsymmetrical alkyne can potentially lead to two different products.

• Causality: Regioselectivity is governed by the electronic and steric properties of the reacting partners. The cycloaddition may not have a strong electronic preference for one orientation over the other, leading to a mixture.

  • Solution 1 (Optimize Conditions): Sometimes, changing the solvent or running the reaction at a lower temperature can favor the formation of the thermodynamically more stable isomer.

  • Solution 2 (Modify Reagents): The most robust solution is to choose reagents that inherently favor a single outcome. This could involve using a symmetrical dipolarophile if the substitution pattern allows. Some synthetic strategies have been developed specifically to achieve high regioselectivity, avoiding the issues seen with asymmetric starting materials.[3]

Question 3: My crude product is very impure, and purification by column chromatography is difficult. What can I do?

Answer: A complex crude product mixture indicates significant side reactions are occurring.

• Causality: Common side reactions include self-polymerization of the ylide, decomposition under harsh conditions (e.g., high heat), or reactions with impurities.

  • Solution 1 (Lower Temperature): Run the reaction at the lowest temperature that still allows for a reasonable conversion rate. This often minimizes the formation of thermal decomposition byproducts.

  • Solution 2 (Control Stoichiometry): Ensure a precise 1:1 stoichiometry of the ylide precursor and the dipolarophile. Adding one reagent slowly to the other can sometimes prevent the build-up of a high concentration of a reactive intermediate, reducing self-reaction.

  • Solution 3 (Alternative Work-up): Before resorting to chromatography, try an acid-base extraction to remove basic or acidic impurities. If the product is a stable solid, recrystallization is an excellent method for purification and can be more scalable than chromatography.

Caption: Troubleshooting workflow for low reaction yield.

Frequently Asked Questions (FAQs)

Q: What are the most common 1,3-biselectrophilic partners for synthesizing the pyrazolo[1,5-a]pyrimidine/pyridine core?

A: A wide variety of 1,3-biselectrophilic compounds are used, which allows for great diversity in the final product. Common examples include β-dicarbonyl compounds (like acetylacetone), β-ketoesters, malonates, and α,β-unsaturated ketones and nitriles.[6][7][8] The choice of this reagent directly dictates the substitution pattern on the newly formed six-membered ring.

Q: How critical is the exclusion of air and moisture from the reaction?

A: While not all variations of this synthesis are highly air or moisture-sensitive, it is good laboratory practice to run the reaction under an inert atmosphere (e.g., Nitrogen or Argon). Some strong bases (like NaH or n-BuLi, if used) are pyrophoric or react violently with water.[9] Furthermore, moisture can hydrolyze certain starting materials or intermediates. Unless a protocol explicitly states otherwise, using dry solvents and an inert atmosphere is recommended to ensure reproducibility.

Q: Are there alternative synthetic routes that do not involve N-iminopyridinium ylides?

A: Yes, other routes exist. One notable alternative is the intramolecular cyclization of substituted ethynylpyridines.[3] Another powerful approach involves palladium-catalyzed cross-coupling reactions to construct the fused ring system, which can offer different functional group tolerance and regiochemical control.[7]

Data Summary Table: Condition Optimization

The following table illustrates how varying key parameters can influence the outcome of the synthesis. The values are representative and should be used as a guide for designing an optimization screen.

Entry	Base (equiv.)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Purity (LC-MS)
1	K₂CO₃ (2.0)	ACN	80	12	45	85%
2	TEA (3.0)	ACN	80	12	30	70%
3	K₂CO₃ (2.0)	DMF	80	8	65	92%
4	K₂CO₃ (2.0)	ACN	25	24	<10	-
5	Cs₂CO₃ (2.0)	DMF	100	6	72	90%

Detailed Experimental Protocol

This protocol is a representative procedure for a gram-scale synthesis of a pyrazolo[1,5-a]pyridine derivative and should be adapted for the specific target molecule.

Synthesis of a 2,5-Disubstituted Pyrazolo[1,5-a]pyridine via [3+2] Cycloaddition

• Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the N-aminopyridinium salt (1.0 eq) and the dipolarophile (e.g., an α,β-unsaturated nitrile, 1.1 eq).

• Addition of Base and Solvent: Add anhydrous potassium carbonate (K₂CO₃, 2.0 eq). Evacuate and backfill the flask with nitrogen gas three times. Add anhydrous DMF (approx. 0.1 M concentration relative to the limiting reagent) via syringe.

• Reaction: Heat the reaction mixture to 80 °C in an oil bath. Monitor the reaction progress by TLC or LC-MS every 2 hours. The reaction is typically complete within 6-12 hours.

• Work-up: Once the starting material is consumed, cool the reaction mixture to room temperature. Pour the mixture into a separatory funnel containing water (10x the volume of DMF) and ethyl acetate (10x the volume of DMF).

• Extraction: Extract the aqueous layer three times with ethyl acetate. Combine the organic layers.

• Washing: Wash the combined organic layers with water (2x) and then with brine (1x) to remove residual DMF and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to afford the pure pyrazolo[1,5-a]pyridine product.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and HRMS.

References

• Troubleshooting cyclocondensation reactions for pyrazolo[1,5-a]pyrimidine synthesis. Benchchem.

• Scalable Sonochemical Synthetic Strategy for Pyrazolo[1,5-a]pyridine Derivatives: First Catalyst-Free Concerted [3 + 2] Cycloaddition of Alkyne and Alkene Derivatives to 2-Imino-1H-pyridin-1-amines. National Institutes of Health (PMC).

• Optimization of pyrazolo[1,5-a]pyrimidines lead to the identification of a highly selective casein kinase 2 inhibitor. PubMed.

• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. National Institutes of Health (PMC).

• Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. National Institutes of Health (PMC).

• Optimization of pyrazolo[1,5-a]pyrimidines lead to the identification of a highly selective casein kinase 2. SciSpace.

• Synthesis of 2-amino-5-methoxy pyridine. PrepChem.com.

• Preparation and optimization of pyrazolo[1,5-a]pyrimidines as new potent PDE4 inhibitors. Wiley Online Library.

• Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. MDPI.

• Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors. National Institutes of Health.

• Synthesis of pyrazolo[1,5-a]pyridines. Organic Chemistry Portal.

• Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part I—Indole Derivatives. National Institutes of Health (PMC).

• Synthesis of some new pyrazolo[1,5-a]pyrimidine, pyrazolo[5,1-c]triazine, 1,3,4-thiadiazole and pyridine derivatives containing 1,2,3-triazole moiety. Chemistry Central Journal.

• Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O2-Promoted Cross-dehydrogenative Coupling Reactions between 1,3-Dicarbonyl Compounds and N-Amino-2-iminopyridines. National Institutes of Health (PMC).

• Design, Synthesis, and Development of Pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. MDPI.

• Process for the preparation of 2-amino-5-methyl-pyridine. Google Patents.

• Recent synthetic methodologies for pyrazolo[1,5-a]pyrimidine. Taylor & Francis Online.

• Synthesis of 2-Amino-5-hydroxypyridine via Demethoxylation. Asian Journal of Chemistry.

• Microwave-Mediated, Catalyst-Free Synthesis of 1,2,4-Triazolo[1,5-a]pyridines from Enaminonitriles. MDPI.

• Synthesis of imidazo[1,5-a]pyridines via cyclocondensation of 2-(aminomethyl)pyridines with electrophilically activated nitroalkanes. Beilstein Journals.

• MULTI-COMPONENT REACTIONS FOR THE SYNTHESIS OF PYRAZOLO [1,5-a]QUINOLINE DERIVATIVES TOGETHER WITH THEIR CYTOTOXIC EVALUATIONS. The Distant Reader.

• Synthesis of 2-amino-5-fluoropyridine. ResearchGate.

• Synthesis of Pyrazolo[1,5-a]pyrimidines in the Reaction of 5-Amino3-arylpyrazoles with Methoxymethylene Meldrum's Acid Deriv. Repositorio UC.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Scalable Sonochemical Synthetic Strategy for Pyrazolo[1,5-a]pyridine Derivatives: First Catalyst-Free Concerted [3 + 2] Cycloaddition of Alkyne and Alkene Derivatives to 2-Imino-1H-pyridin-1-amines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pyrazolo[1,5-a]pyridine synthesis [organic-chemistry.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part I—Indole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Polar Amino-Pyrazolo[1,5-a]pyridines

[1][2]

Ticket ID: #PUR-APKP-001 Status: Open Assigned Specialist: Senior Application Scientist Subject: Troubleshooting Isolation & Purification of Polar Amino-Pyrazolo[1,5-a]pyridine Scaffolds[1]

Diagnostic Hub: Initial Assessment

Welcome to the Technical Support Center. Amino-pyrazolo[1,5-a]pyridines present a unique purification challenge. The fused bicyclic system is aromatic, but the bridgehead nitrogen and the exocyclic amino group create a dipole moment that leads to:

• High Polarity: Poor solubility in non-polar solvents (Hexane/Heptane).[1]

• Basicity: Strong interaction with acidic silanols on silica gel, causing "streaking" or irreversible adsorption.[1]

• Crystallinity: High melting points, often making them suitable for recrystallization if the correct solvent system is found.

Workflow Decision Matrix

Before selecting a method, determine the physical state and crude purity of your material.

Figure 1: Decision matrix for selecting the optimal purification pathway based on physical state and chromatographic behavior.

Method A: Recrystallization (The Gold Standard)[1][2]

Applicability: Solid crudes or mixtures where the product is the major component (>70%).[2] Mechanism: Exploits the steep solubility curve of pyrazolo[1,5-a]pyridines in polar aprotic solvents.[1][2]

Recommended Solvent Systems

Based on field data and literature precedents (e.g., 7-amino-6-cyano derivatives), the following systems are most effective:

Solvent System	Ratio (v/v)	Target Impurities	Protocol Notes
Acetonitrile (ACN)	100%	Unreacted hydrazines, colored oligomers	Best Starting Point. Reflux to dissolve, cool slowly to RT, then 4°C. Sonication can induce nucleation [1].[1][2]
EtOH / DMF	3:1 to 5:1	Highly polar salts, inorganic catalysts	Dissolve in hot DMF first, then add hot EtOH.[1][2] Cool slowly.
EtOH / Dioxane	4:1	Regioisomers	Good for 7-phenyl substituted derivatives [2].[1]
Methanol / EtOAc	Variable	N-acetylated byproducts	Dissolve in MeOH, add EtOAc until cloudy, refrigerate.[1][2][3]

Step-by-Step Protocol: The "Sonication-Assisted" Technique[1]

• Suspend the crude solid in Acetonitrile (10 mL per gram).

• Heat to reflux (82°C). If not fully soluble, add DMF dropwise until clear.[1][2]

• Sonicate the hot solution for 1-2 minutes (degasses solvent and breaks supersaturation).

• Cool to Room Temperature (RT) over 2 hours without disturbance.

• Filter the crystals and wash with cold Ethanol.

Method B: Normal Phase Chromatography (Troubleshooting Streaking)

Applicability: Complex mixtures where recrystallization fails. The Problem: The amino group (NH₂) and ring nitrogen (N-1) H-bond with silica silanols (Si-OH), causing tailing/streaking.[1][2]

The Solution: Silica Deactivation

You must modify the stationary phase to block silanol sites.

Mobile Phase Modifiers

• Standard: 1% Triethylamine (TEA) in the mobile phase.[1][2]

• Aggressive (For very polar amines): 1% Ammonium Hydroxide (28% NH₃ in H₂O) in Methanol.[1][2]

  • Preparation: Make a "Stock A" of DCM and "Stock B" of 10% MeOH/DCM containing 1% NH₄OH. Gradient from A to B.

Protocol: "Basified" Silica Flash Column

• Pre-treatment: Slurry pack the silica gel using Hexane/EtOAc (or DCM) containing 2% Triethylamine .[1]

• Flush: Run 2 column volumes of the starting mobile phase (with 1% TEA) to equilibrate.

• Loading: Dissolve sample in a minimum amount of DCM/MeOH. Do not use pure MeOH for loading (it elutes everything immediately).[1][2]

  • Pro Tip: If solubility is an issue, use dry loading .[1][2] Dissolve sample in MeOH/DCM, add Celite, evaporate to dryness, and load the powder.

Method C: Reverse Phase Chromatography (C18)[1][2]

Applicability: Highly polar oils, water-soluble amines, or when normal phase yields poor separation.[1][2] Mechanism: Partitioning based on hydrophobicity. The key here is pH control .

Buffer Selection Guide

Buffer System	pH	State of Amine	Outcome
0.1% Formic Acid	~2.7	Protonated ( )	Good Solubility , but low retention (elutes early).[1][2] Risk of peak tailing due to cation exchange with residual silanols.
10mM Ammonium Bicarbonate	~8.0	Neutral ( )	Best Peak Shape. The molecule is uncharged, increasing retention on C18 and sharpening the peak.[2]
0.1% TFA	~2.0	Ion Paired	Sharp Peaks , but difficult to remove TFA salt afterwards.[1][2] Requires lyophilization.

Recommended Workflow: High pH RP-Flash[1]

• Column: C18 functionalized silica (spherical, 20-40 µm).[1][2]

• Mobile Phase A: Water + 10mM Ammonium Bicarbonate (pH adjusted to 8.5 with NH₄OH).[1]

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 60% B over 20 minutes.

  • Note: Amino-pyrazolo[1,5-a]pyridines often elute between 20-40% ACN in basic conditions.[1][2]

Troubleshooting & FAQs

Q1: My compound is stuck at the baseline on TLC, even in 10% MeOH/DCM.

Diagnosis: The compound has formed a salt with the silica or is too polar. Fix: Switch to the "Super-Polar" TLC stain: DCM : MeOH : NH₄OH (90 : 9 : 1) . If it still doesn't move, you must use Reverse Phase (Method C) or HILIC.[1][2]

Q2: I used TEA in my column, but the product is an oil contaminated with TEA.

Diagnosis: Triethylamine has a high boiling point (89°C) and is difficult to remove by rotovap.[1][2] Fix:

• Dissolve the oil in DCM.

• Wash with saturated Sodium Bicarbonate (removes salts) or water (if product is not water-soluble).[1][2]

• Alternatively, use Ammonium Hydroxide in the column; excess ammonia evaporates easily.

Q3: The product co-elutes with a yellow impurity.

Diagnosis: This is likely the unreacted hydrazine or an oxidized byproduct. Fix: These impurities often have different solubilities. Attempt a trituration (washing) of the solid/oil with cold Diethyl Ether or minimal cold Ethanol.[1][2] The impurity often dissolves, leaving the pure pyrazolo-pyridine behind.

Visualizing the "Streaking" Fix

Figure 2: Troubleshooting logic for poor peak shape in normal phase chromatography.

References

• Synthetic Strategy for Pyrazolo[1,5-a]pyridine Derivatives. ACS Omega. 2019.[1][2][4] (Describes sonication-assisted synthesis and recrystallization from acetonitrile). [1][2][4]

• Synthesis of Functionalized Pyrazolo[1,5-a]pyridines. Synlett. 2024.[1][2][5] (Details regioselective cycloaddition and purification of substituted variants).

• Purification of Pyridine Derivatives. Chempedia. (General protocols for drying and isolating pyridine-based scaffolds).

• Chromatographic Separation of Amino Acids and Polar Heterocycles. ACS Omega. 2020. (Validation of HPLC conditions for polar amine separation). [1][2]

Sources

• 1. Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O2-Promoted Cross-dehydrogenative Coupling Reactions between 1,3-Dicarbonyl Compounds and N-Amino-2-iminopyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Scalable Sonochemical Synthetic Strategy for Pyrazolo[1,5-a]pyridine Derivatives: First Catalyst-Free Concerted [3 + 2] Cycloaddition of Alkyne and Alkene Derivatives to 2-Imino-1H-pyridin-1-amines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pyrazolo[1,5-a]pyridine synthesis [organic-chemistry.org]

Technical Support Center: Purification of 5-Methoxypyrazolo[1,5-a]pyridin-2-amine

Case ID: PUR-5MPP-2A Status: Open Assigned Specialist: Senior Application Scientist, Separation Sciences

Diagnostic Triage: Characterize Your Crude

Before initiating purification, you must identify the impurity profile. The 5-methoxypyrazolo[1,5-a]pyridin-2-amine scaffold is electron-rich, making it prone to oxidation and polymerization. Use this triage matrix to select the correct workflow.

Observation	Probable Impurity/Issue	Recommended Action
Dark Brown/Black Tar	Oxidative oligomers or polymerized azo-species. Common in amino-heterocycles exposed to air.	Protocol A (Charcoal Treatment) followed by Protocol C .
Sticky Red/Orange Oil	Trapped high-boiling solvents (DMF/DMSO) or unreacted nitriles/alkynes from cycloaddition.	Protocol B (Acid-Base Swing) to remove non-basic organics.
Crystalline Solid (Wrong Color)	Regioisomers (e.g., 7-methoxy isomer) or inorganic salts (K₂CO₃, Pd residues).	Protocol C (Recrystallization) or Flash Chromatography.
H-NMR: Aliphatic Peaks	Trapped solvent (EtOAc, Hexane) or alkyl impurities.	Vacuum dry at 40°C or perform a pentane slurry wash.

Purification Decision Logic

The following flowchart illustrates the decision-making process based on the physical state and purity of your crude material.

Figure 1: Decision tree for selecting the appropriate purification workflow based on crude product characteristics.

Detailed Protocols

Protocol A: Oxidative Cleanup (Charcoal Filtration)

Use this if your product is significantly darker than expected (e.g., black vs. pale yellow).

• Dissolution: Dissolve the crude material in a minimum amount of warm Methanol (MeOH) or Dichloromethane (DCM).

• Adsorption: Add Activated Charcoal (10-20% by weight of crude).

• Incubation: Stir gently at 40°C for 30 minutes. Do not reflux vigorously to avoid further oxidation.

• Filtration: Filter the hot solution through a pad of Celite (diatomaceous earth) to remove the charcoal. Wash the pad with fresh solvent.

• Concentration: Evaporate the filtrate to obtain a lighter-colored solid/oil. Proceed to Protocol B or C.

Protocol B: The Acid-Base "Swing"

This is the most effective method for removing non-basic impurities (unreacted nitriles, alkynes, or neutral solvents).

Mechanism: The 2-amine group allows the molecule to be protonated (water-soluble) while impurities remain organic-soluble.

• Warning: The 5-methoxy group is stable to dilute acid, but avoid boiling in strong HBr/HI to prevent demethylation.

• Dissolution (Acid Phase): Dissolve crude in 1M HCl (aq). Use approx. 10 mL per gram of product. Sonicate if necessary to break up tars.

  • Checkpoint: The product is now the hydrochloride salt (Water Soluble).

• Wash (Organic Phase): Extract the aqueous acidic layer with Ethyl Acetate (EtOAc) (2x).

  • Action:Discard the organic layer. This contains non-basic impurities.

• Basification: Cool the aqueous layer to 0-5°C (ice bath). Slowly add 2M NaOH or saturated Na₂CO₃ until pH ≈ 10-11.

  • Observation: The product should precipitate as a free base solid or oil.

• Extraction (Product Recovery): Extract the cloudy aqueous mixture with DCM or EtOAc (3x).

• Drying: Combine organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate.

Protocol C: Recrystallization Matrix

Use for final polishing of solid products.

Solvent System	Ratio (v/v)	Procedure
Ethanol / Water	9:1 to 1:1	Dissolve in hot EtOH. Add hot water dropwise until turbidity persists. Cool slowly to 4°C.
Toluene / Heptane	1:2	Dissolve in minimum hot Toluene. Add Heptane. Good for removing non-polar grease.
Acetonitrile (ACN)	Pure	Dissolve in boiling ACN. Cool to -20°C. Effective for separating regioisomers.

Troubleshooting & FAQs

Q1: My product turns brown on the filter paper. Why?

A: This is "surface oxidation." Amino-pyrazolo-pyridines are electron-rich and sensitive to air [1].

• Fix: minimize air exposure. Dry the product in a vacuum desiccator flushed with Argon or Nitrogen immediately after filtration. Store in amber vials at -20°C.

Q2: I have a persistent impurity at roughly 10% by NMR. It looks like an isomer.

A: If you synthesized this via the cycloaddition of N-aminopyridinium salts, you likely have a regioisomer (e.g., substitution at C-3 vs C-2) [2].

• Fix: Isomers often have identical solubility profiles, making extraction useless. You must use Flash Column Chromatography .

  • Stationary Phase: Silica Gel (neutralized with 1% Triethylamine to prevent streaking).

  • Mobile Phase: 0-5% Methanol in DCM.

Q3: The solubility in 1M HCl is poor.

A: The 5-methoxy group and the fused ring system reduce the basicity compared to a simple pyridine.

• Fix: Increase the acid volume or use 2M HCl . Ensure you sonicate the mixture. If it still doesn't dissolve, the "solid" might be an inorganic salt (check by attempting to dissolve a sample in pure water; if it dissolves in water but not organic, it's salt).

Q4: Can I use automated flash chromatography?

A: Yes. These compounds typically elute well on standard silica.

• Visualization: They are UV active (absorb strongly at 254 nm).

• Stain: They stain yellow/orange with Dragendorff’s reagent (specific for alkaloids/amines).

Scientific Rationale (The "Why")

The purification strategy relies on the amphoteric nature of the impurities versus the basic nature of the target. The pyrazolo[1,5-a]pyridine core is aromatic; however, the exocyclic amine at position 2 provides a distinct pKa handle (estimated pKa ~3-5 depending on substitution) [3]. This allows for the "Acid-Base Swing" (Protocol B) to be the most robust method for bulk cleaning.

The 5-methoxy substituent adds electron density to the ring system, increasing the propensity for oxidative degradation compared to the unsubstituted parent scaffold. This necessitates the "Diagnostic Triage" step to remove oxidative oligomers (Protocol A) before attempting precise chemical separation.

References

• Synthesis and Stability of Pyrazolo[1,5-a]pyridines

  • Title: Synthesis of pyrazolo[1,5-a]pyridines.[1][2][3][4][5][6][7][8]

  • Source: Organic Chemistry Portal.

  • URL:[Link]

• Regioselectivity in Cycloadditions

  • Title: Synthetic Strategy for Pyrazolo[1,5-a]pyridine Derivatives through AcOH and O2-Promoted Cross-dehydrogen
  • Source: ACS Omega (2019).

  • URL:[Link]

• Basicity of Nitrogen Heterocycles

  • Title: pKa values of nitrogen heterocycles in acetonitrile and water.[9]

  • Source: European Journal of Organic Chemistry (via University of Tartu).

  • URL:[Link]

Sources

• 1. Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part I—Indole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of some new pyrazolo[1,5-a]pyrimidine, pyrazolo[5,1-c]triazine, 1,3,4-thiadiazole and pyridine derivatives containing 1,2,3-triazole moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pyrazolo[1,5-a]pyridine synthesis [organic-chemistry.org]
• 7. Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O2-Promoted Cross-dehydrogenative Coupling Reactions between 1,3-Dicarbonyl Compounds and N-Amino-2-iminopyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. analytical.chem.ut.ee [analytical.chem.ut.ee]

Reference Data & Comparative Studies

A Comparative Guide to the Synthetic Utility of 5-Methoxy vs. 5-Bromo-Pyrazolo[1,5-a]pyridin-2-amine

Introduction

The pyrazolo[1,5-a]pyridine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in numerous compounds with diverse biological activities, including kinase inhibition.[1][2] The strategic functionalization of this heterocyclic system is paramount for modulating pharmacokinetic and pharmacodynamic properties. Substituents on the pyridine ring, particularly at the C5 position, exert profound control over the molecule's electronic landscape and, consequently, its chemical reactivity.

This guide provides an in-depth comparison of two key C5-substituted analogs: the electron-rich 5-methoxy-pyrazolo[1,5-a]pyridin-2-amine and the versatile synthetic intermediate 5-bromo-pyrazolo[1,5-a]pyridin-2-amine . By understanding their distinct electronic properties, researchers can make informed decisions to streamline synthetic routes and accelerate the drug discovery process. We will explore the causality behind their differing reactivities, supported by experimental data and detailed protocols for key transformations.

Pillar 1: The Electronic Dichotomy of 5-Methoxy and 5-Bromo Substituents

The reactivity of an aromatic system is fundamentally governed by the electron-donating or electron-withdrawing nature of its substituents. The methoxy and bromo groups at the C5 position present a classic case of opposing electronic influences.

The 5-Methoxy Analog: An Electron-Rich System

The methoxy (-OCH₃) group exhibits a dual electronic effect:

• Inductive Effect (-I): Due to the high electronegativity of the oxygen atom, the methoxy group withdraws electron density from the pyridine ring through the sigma bond.[3]

• Resonance Effect (+R): The lone pairs on the oxygen atom can delocalize into the aromatic π-system, donating electron density.[3]

For the methoxy group, the resonance effect is significantly stronger and dominates the inductive effect.[3] This results in a net increase in electron density within the pyrazolo[1,5-a]pyridine ring system. This electron enrichment has two major consequences: it enhances the nucleophilicity of other functional groups attached to the ring and activates the ring itself towards electrophilic attack.

The 5-Bromo Analog: An Electron-Deficient but Versatile Handle

The bromo (-Br) substituent also displays a dual electronic nature, but with an opposite outcome:

• Inductive Effect (-I): As a halogen, bromine is highly electronegative and exerts a powerful electron-withdrawing inductive effect.

• Resonance Effect (+R): Like oxygen, bromine possesses lone pairs that can delocalize into the ring, but this p-π conjugation is less effective compared to the methoxy group.[4]

In the case of halogens, the strong -I effect outweighs the weaker +R effect .[4] This makes the 5-bromo substituent a net electron-withdrawing group , decreasing the electron density of the heterocyclic core. While this deactivates the ring towards electrophilic substitution, it crucially primes the C5 position for two of the most powerful classes of reactions in modern organic synthesis: nucleophilic aromatic substitution and palladium-catalyzed cross-coupling.

Pillar 2: A Head-to-Head Comparison of Chemical Reactivity

The divergent electronic properties of the 5-methoxy and 5-bromo substituents translate directly into distinct and complementary synthetic applications.

Feature / Reaction Type	5-Methoxy-pyrazolo[1,5-a]pyridin-2-amine	5-Bromo-pyrazolo[1,5-a]pyridin-2-amine	Rationale
Nucleophilicity of 2-Amine	Enhanced	Diminished	The +R effect of -OCH₃ increases electron density on the amine nitrogen, making it a stronger nucleophile. The -I effect of -Br reduces its nucleophilicity.
Electrophilic Aromatic Substitution (EAS)	Activated Ring	Deactivated Ring	The electron-donating -OCH₃ group activates the ring for EAS (e.g., halogenation, nitration), likely directing to C4 or C6. The -Br group deactivates the ring.[5]
Nucleophilic Aromatic Substitution (SNAr)	Unreactive	Highly Reactive (at C5)	The methoxy group is a poor leaving group. The bromo group is an excellent leaving group and its -I effect stabilizes the Meisenheimer intermediate.[6][7]
Palladium-Catalyzed Cross-Coupling	Not a substrate	Excellent Substrate	The C-Br bond provides a reactive handle for Suzuki, Sonogashira, Heck, and Buchwald-Hartwig reactions, enabling vast structural diversification.[8][9]

Visualization: Divergent Synthetic Pathways

The following diagram illustrates the primary synthetic routes available for each compound, highlighting their complementary nature.

Caption: Synthetic utility comparison of 5-methoxy vs. 5-bromo analogs.

Pillar 3: Field-Proven Experimental Protocols

The following protocols are self-validating systems that exemplify the key reactivity differences discussed.

Protocol 1: Suzuki-Miyaura Coupling for C-C Bond Formation (5-Bromo Analog)

This protocol demonstrates the power of the 5-bromo analog as a substrate for palladium-catalyzed cross-coupling, enabling the introduction of aryl or heteroaryl moieties. The palladium catalytic cycle is a well-established, reliable transformation.[9][10]

Objective: To synthesize 5-phenyl-pyrazolo[1,5-a]pyridin-2-amine.

Materials:

• 5-bromo-pyrazolo[1,5-a]pyridin-2-amine (1.0 equiv)

• Phenylboronic acid (1.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (0.05 equiv)

• Sodium carbonate (Na₂CO₃) (2.0 equiv)

• 1,4-Dioxane

• Water

Procedure:

• To a reaction vessel, add 5-bromo-pyrazolo[1,5-a]pyridin-2-amine, phenylboronic acid, and Na₂CO₃.

• Evacuate and backfill the vessel with an inert gas (e.g., Argon or Nitrogen) three times.

• Add degassed 1,4-dioxane and water (typically a 4:1 to 10:1 ratio).

• Add the palladium catalyst, [PdCl₂(PPh₃)₂], to the mixture.

• Heat the reaction mixture to reflux (typically 80-100 °C) and monitor by TLC or LC-MS until the starting material is consumed (usually 8-16 hours).

• Cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure and purify the crude product by column chromatography on silica gel.

Causality: The C-Br bond readily undergoes oxidative addition to the Pd(0) species (formed in situ), initiating the catalytic cycle. The electron-withdrawing nature of the bromo group does not impede this crucial step.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling.

Protocol 2: Nucleophilic Aromatic Substitution (SNAr) (5-Bromo Analog)

This protocol showcases the facile displacement of the bromide with a nucleophile, a reaction that is unfeasible with the 5-methoxy analog.

Objective: To synthesize 5-(morpholino)pyrazolo[1,5-a]pyridin-2-amine.

Materials:

• 5-bromo-pyrazolo[1,5-a]pyridin-2-amine (1.0 equiv)

• Morpholine (2.0-3.0 equiv)

• Potassium carbonate (K₂CO₃) or another suitable base (2.0 equiv)

• Dimethyl sulfoxide (DMSO) or N,N-Dimethylformamide (DMF)

Procedure:

• Combine 5-bromo-pyrazolo[1,5-a]pyridin-2-amine, morpholine, and K₂CO₃ in a reaction vessel.

• Add DMSO as the solvent.

• Heat the mixture to an elevated temperature (e.g., 100-140 °C). The reaction can often be accelerated using microwave irradiation.

• Monitor the reaction for completion by TLC or LC-MS.

• Upon completion, cool the reaction mixture and pour it into water.

• Extract the aqueous layer with a suitable organic solvent like ethyl acetate.

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the residue via column chromatography or recrystallization to yield the desired product.

Causality: The electron-withdrawing nature of the pyrazolo[1,5-a]pyridine core, further enhanced by the -I effect of the bromine, makes the C5 carbon sufficiently electrophilic to be attacked by the nucleophile (morpholine). Bromide is an excellent leaving group, allowing the reaction to proceed efficiently.

Protocol 3: Electrophilic Bromination (5-Methoxy Analog)

This protocol highlights the activating nature of the 5-methoxy group, enabling direct functionalization of the heterocyclic core via electrophilic aromatic substitution.

Objective: To synthesize 4-bromo-5-methoxy-pyrazolo[1,5-a]pyridin-2-amine.

Materials:

• 5-methoxy-pyrazolo[1,5-a]pyridin-2-amine (1.0 equiv)

• N-Bromosuccinimide (NBS) (1.0-1.1 equiv)

• Acetonitrile (CH₃CN) or Dichloromethane (DCM)

Procedure:

• Dissolve 5-methoxy-pyrazolo[1,5-a]pyridin-2-amine in the chosen solvent (e.g., acetonitrile) in a flask protected from light.

• Cool the solution to 0 °C in an ice bath.

• Add NBS portion-wise over 10-15 minutes, maintaining the temperature at 0 °C.

• Allow the reaction to stir at 0 °C and then warm to room temperature. Monitor by TLC or LC-MS.

• Once the starting material is consumed, quench the reaction with an aqueous solution of sodium thiosulfate.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Causality: The strong electron-donating resonance effect of the 5-methoxy group significantly increases the electron density of the pyridine ring, making it susceptible to attack by a mild electrophile like the bromonium ion generated from NBS. The substitution is regioselectively directed to the activated C4 or C6 positions.

Conclusion and Strategic Recommendations

The choice between 5-methoxy- and 5-bromo-pyrazolo[1,5-a]pyridin-2-amine is not a matter of superiority, but of strategic synthetic planning.

• Choose the 5-Methoxy Analog when:

  • The synthetic goal requires enhanced nucleophilicity of the 2-amino group for subsequent reactions.

  • Direct electrophilic substitution on the pyridine ring is desired to introduce other functionalities.

  • The methoxy group itself is a key pharmacophoric feature.

• Choose the 5-Bromo Analog when:

  • The primary goal is late-stage diversification. The C-Br bond is an exceptionally versatile handle for introducing a wide array of chemical motifs via robust and high-yielding cross-coupling and SNAr reactions.

  • Building a combinatorial library with diverse C5 substituents is the objective.

By understanding the fundamental principles of electronic effects and leveraging the appropriate chemical transformations, researchers and drug development professionals can efficiently navigate the synthesis of complex pyrazolo[1,5-a]pyridine derivatives, accelerating the journey from hit identification to clinical candidate.

References

• Sikdar, S., et al. (2024). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Advances. Available at: [Link]

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• Contreras, R. H., et al. (1993). Effects of electronic resonance interaction on the methoxy group NMR parameters. Theoretical and experimental study of substituted 2-methoxypyridines. Journal of Physical Chemistry. Available at: [Link]

• Chemistry Stack Exchange. (2016). Why is methoxy group an electron donating group? Available at: [Link]

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• American Chemical Society. (2011). Palladium-Catalyzed Selective Cross-Coupling between 2-Bromopyridines and Aryl Bromides. The Journal of Organic Chemistry. Available at: [Link]

• American Chemical Society. (2019). Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O2-Promoted Cross-dehydrogenative Coupling Reactions between 1,3-Dicarbonyl Compounds and N-Amino-2-iminopyridines. ACS Omega. Available at: [Link]

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• American Chemical Society. (2005). Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. The Journal of Organic Chemistry. Available at: [Link]

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Comparative Scaffold Analysis: Pyrazolo[1,5-a]pyrimidine vs. Pyrazolo[1,5-a]pyridine

Topic: in Medicinal Chemistry Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the realm of kinase inhibitor discovery, the pyrazolo[1,5-a]pyrimidine and pyrazolo[1,5-a]pyridine scaffolds represent a classic bioisosteric pair.[1] While they share a fused 5-6 bicyclic topology mimicking the adenine core of ATP, their utility diverges significantly based on electronic requirements and physicochemical needs.

• Pyrazolo[1,5-a]pyrimidine is the "Standard Hinge Binder." Its N4-nitrogen acts as a critical hydrogen bond acceptor, making it a privileged structure for ATP-competitive inhibition (e.g., Zaleplon, Dinaciclib, Larotrectinib).

• Pyrazolo[1,5-a]pyridine is the "Lipophilic Alternative." Lacking the N4-nitrogen, it is employed to modulate polarity, improve membrane permeability, or evade metabolic liabilities associated with the pyrimidine ring (e.g., Selpercatinib).

This guide provides a technical breakdown of when and how to deploy these scaffolds, supported by synthetic workflows and experimental validation protocols.

Physicochemical & Electronic Profiles

The fundamental difference lies in the 6-membered ring: the presence (pyrimidine) or absence (pyridine) of the nitrogen atom at position 4. This single atom dictates the electronic landscape of the scaffold.

Table 1: Comparative Physicochemical Metrics

Feature	Pyrazolo[1,5-a]pyrimidine	Pyrazolo[1,5-a]pyridine	Drug Design Implication
H-Bond Acceptors	3 (N1, N4, N-bridge)	2 (N1, N-bridge)	Pyrimidine is superior for engaging hinge region backbone NH residues.
Lipophilicity (cLogP)	Lower (More Polar)	Higher (More Lipophilic)	Pyridine is preferred when permeability is limited by polarity.
Aqueous Solubility	High	Moderate/Low	Pyrimidine is the default choice for improving solubility in lead optimization.
pKa (Conjugate Acid)	~1.0 - 2.5 (Weakly Basic)	~2.0 - 4.0 (Variable)	Pyrimidine is less likely to be protonated at physiological pH compared to specific pyridine derivatives.
Electronic Character	-deficient (Electron poor)	Moderate -deficiency	Pyrimidine is more susceptible to nucleophilic attack; Pyridine is more prone to oxidative metabolism (CYP).

Structural Logic & Hinge Binding

The following diagram illustrates the critical "H-bond Switch" between the two scaffolds.

Caption: Functional divergence of scaffolds. The Pyrimidine core (Blue) naturally provides a hinge acceptor. The Pyridine core (Red) requires substituents to mimic this interaction but offers lipophilic advantages.

Synthetic Accessibility & Workflows

The synthetic routes for these two scaffolds are distinct. Pyrazolo[1,5-a]pyrimidines are generally considered more modular due to the availability of 1,3-dicarbonyl electrophiles. Pyrazolo[1,5-a]pyridines often require cycloaddition chemistry involving ylides.[2]

A. Pyrazolo[1,5-a]pyrimidine Synthesis

Mechanism: Condensation / Cyclodehydration.[3] Standard Protocol: Reaction of 5-aminopyrazoles with 1,3-dicarbonyls (or enaminones).

• Pros: Highly convergent; region-controlled by steric/electronic nature of the dicarbonyl.

• Cons: Limited by the availability of specific 1,3-dicarbonyls.

B. Pyrazolo[1,5-a]pyridine Synthesis

Mechanism: [3+2] Dipolar Cycloaddition.[2][4] Standard Protocol: Reaction of N-aminopyridinium salts (ylides) with alkynes or alkenes.

• Pros: Allows access to difficult substitution patterns on the pyridine ring.

• Cons: Requires preparation of N-aminopyridinium salts (often using hydroxylamine-O-sulfonic acid); regioselectivity can be challenging.

Caption: Synthetic divergence. Route A (top) is a condensation strategy.[3] Route B (bottom) utilizes ylide-mediated cycloaddition.

Experimental Validation Protocols

To objectively compare these scaffolds in a drug discovery campaign, the following self-validating protocols should be employed.

Protocol 1: Thermodynamic Solubility Assay (Shake-Flask)

Objective: Quantify the solubility advantage of the pyrimidine scaffold.

• Preparation: Weigh 1-2 mg of solid compound (Pyridine vs. Pyrimidine analog) into a glass vial.

• Solvent Addition: Add 500 µL of pH 7.4 phosphate buffer.

• Equilibration: Shake at 300 rpm for 24 hours at 25°C.

• Filtration: Filter supernatant using a 0.45 µm PVDF membrane to remove undissolved solid.

• Quantification: Analyze filtrate via HPLC-UV against a standard curve prepared in DMSO.

• Validation: Reference compound Hydrocortisone should yield ~300 µg/mL.

Protocol 2: Kinase IC50 Determination (FRET)

Objective: Assess the impact of removing the N4-acceptor on potency.

• Reagents: Recombinant Kinase (e.g., TrkA, CDK2), Fluorescently labeled peptide substrate, ATP (at Km).

• Compound Dosing: Serially dilute compounds in DMSO (10-point curve, 1:3 dilution).

• Reaction: Incubate Kinase + Substrate + Compound + ATP in 384-well plates for 60 mins.

• Detection: Add EDTA-containing termination buffer and development reagent (Europium-antibody). Read TR-FRET signal.

• Analysis: Fit data to a 4-parameter logistic equation.

• Success Criteria: Z-factor > 0.5.

Protocol 3: Metabolic Stability (Microsomal Clearance)

Objective: Identify metabolic soft spots (Pyridine oxidation vs. Pyrimidine nucleophilic attack).

• Incubation: Incubate 1 µM compound with Liver Microsomes (human/mouse) and NADPH regenerating system at 37°C.

• Sampling: Quench aliquots at 0, 5, 15, 30, and 60 mins with ice-cold acetonitrile containing internal standard (e.g., Warfarin).

• Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

• Calculation: Plot ln(% remaining) vs. time to determine

  and .

• Metabolite ID (Optional): Run a full scan to detect +16 Da (Oxidation). Pyridines often show N-oxide formation or ring hydroxylation; Pyrimidines may show ring opening or oxidation at the 3-position.

Case Studies in Drug Development

Case A: Pyrazolo[1,5-a]pyrimidine (The Soluble Binder)

• Drug: Larotrectinib (Vitrakvi)

• Target: TRK Kinase

• Mechanism: The pyrazolo[1,5-a]pyrimidine core forms the essential hinge interaction. The N4 nitrogen accepts a H-bond from the backbone NH of Met592 (TrkA).

• Why this scaffold? High solubility was required for pediatric oral formulation; the scaffold provided both potency and physicochemical properties.

Case B: Pyrazolo[1,5-a]pyridine (The Lipophilic Hopper)

• Drug: Selpercatinib (Retevmo)

• Target: RET Kinase[1]

• Mechanism: Uses a pyrazolo[1,5-a]pyridine scaffold.[1][3][4][5][6][7][8][9]

• Why this scaffold? While pyrimidines were explored, the pyridine core offered a distinct selectivity profile against VEGFR2 (reducing hypertension side effects) and improved CNS penetration for treating brain metastases, a common issue in RET-driven cancers.

References

• Synthesis of Pyrazolo[1,5-a]pyrimidines

  • Moustafa, M. S., et al. (2022).[3][10] Synthesis and biological evaluation of pyrazolo[1,5-a]pyrimidine derivatives.

  • Source:

• Pyrazolo[1,5-a]pyridine Synthesis (Ylide Strategy)

  • Wang, J., et al. (2020). One-step synthesis of cyanated pyrazolo[1,5-a]pyridines utilizing N-aminopyridinium ylides.

  • Source:

• Kinase Inhibitor Scaffold Hopping (Selpercatinib)

  • Drilon, A., et al. (2020). Efficacy of Selpercatinib in RET Fusion–Positive Non–Small-Cell Lung Cancer.

  • Source:

• Metabolic Stability & Soft Spots

  • Linton, S. D., et al. (2011).

  • Source:

• General Review of Pyrazolopyrimidines

  • Kumar, H., et al. (2016). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors.

  • Source: [11]

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